[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

As a Senior Application Scientist specializing in early-stage drug discovery and molecular optimization, I frequently encounter the challenge of balancing metabolic stability with target affinity. The strategic incorporation of fluorinated cyclopropanes has emerged as a premier tactic in modern medicinal chemistry. Specifically, [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine (CAS: 2228967-32-4)[1] represents a highly specialized, conformationally restricted building block.

This technical guide dissects the physicochemical properties of this molecule, explains the mechanistic rationale behind its structural features, and provides self-validating experimental protocols for its analytical and synthetic application.

Physicochemical Profile & Structural Data

Before deploying a novel building block in a lead optimization campaign, it is critical to establish its baseline physicochemical parameters. The table below summarizes the core data for[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine.

Parameter	Value / Description
Chemical Name	[1-(3-Bromophenyl)-2,2-difluorocyclopropyl]methanamine
CAS Registry Number	2228967-32-4
Molecular Formula	C₁₀H₁₀BrF₂N
Molecular Weight	262.09 g/mol
Topological Polar Surface Area (TPSA)	26.02 Ų
Estimated LogP (Lipophilicity)	~2.8
Estimated pKa (Primary Amine)	~8.8
Physical State (Free Base)	Viscous liquid to low-melting solid

Mechanistic Insights: The gem-Difluorocyclopropyl Effect

In drug design, we do not simply append functional groups at random; every structural modification must serve a distinct physicochemical purpose. The architecture of this molecule is driven by three causal factors:

• Conformational Rigidity: The cyclopropane ring restricts the spatial orientation of the methanamine and the aryl ring. By pre-organizing the molecule into a bioactive conformation, we reduce the entropic penalty upon binding to a target protein.

• Inductive pKa Modulation: A standard benzylamine or neopentylamine typically exhibits a pKa of ~9.5–10.0. However, the highly electronegative gem-difluoro group exerts a strong electron-withdrawing inductive effect through the sigma framework. Even though the CF₂ is gamma to the amine nitrogen, it effectively lowers the basicity of the primary amine to an estimated pKa of ~8.8[2][3]. The Causality: This subtle shift increases the fraction of un-ionized drug at physiological pH (7.4), significantly enhancing passive membrane permeability and mitigating hERG channel liabilities.

• Metabolic Stability: The strong C-F bonds block oxidative metabolism (e.g., by Cytochrome P450 enzymes) at the cyclopropane core, a common site of liability in non-fluorinated analogs.

Caption: Logical relationship between structural motifs and their physicochemical/synthetic utility.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes internal controls to guarantee that the observed results are causally linked to the experimental design.

Protocol A: Potentiometric Determination of Amine pKa

To accurately measure the inductive effect of the CF₂ group on the methanamine, we utilize a co-solvent potentiometric titration.

• Step 1: Analyte and Reference Preparation. Prepare a 1.0 mM solution of[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine in a 50:50 Methanol/Water mixture (0.15 M KCl background electrolyte).

• Step 2: Internal Validation (Self-Validating Step). Concurrently prepare a 1.0 mM solution of Benzylamine (known aqueous pKa 9.33). Causality: If the measured pKa of the benzylamine reference deviates by >0.05 log units from its known value under these co-solvent conditions, the pH electrode must be recalibrated. This ensures the system's accuracy before measuring the unknown.

• Step 3: Titration Execution. Acidify the analyte solution to pH 2.0 using 0.5 M HCl. Titrate with standardized 0.1 M KOH under a nitrogen atmosphere at 25.0 ± 0.1 °C, recording pH after each 0.01 mL addition.

• Step 4: Data Derivation. Utilize the Henderson-Hasselbalch equation to plot the titration curve. Extrapolate the co-solvent pKa to the aqueous pKa using the Yasuda-Shedlovsky extrapolation method.

Protocol B: Late-Stage Suzuki-Miyaura Cross-Coupling

The 3-bromophenyl moiety serves as an ideal electrophilic handle for expanding the molecule into a larger drug candidate.

• Step 1: Reagent Preparation & Degassing. In an oven-dried Schlenk tube, combine[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine (1.0 equiv), a target arylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv) in a 4:1 mixture of 1,4-Dioxane/H₂O. Degas the solvent mixture via three freeze-pump-thaw cycles to strictly remove oxygen, which would otherwise quench the active palladium catalyst.

• Step 2: Catalyst Activation. Add Pd(dppf)Cl₂ (0.05 equiv) under a positive flow of argon. The bidentate dppf ligand prevents the precipitation of palladium black, ensuring a long-lived catalytic cycle.

• Step 3: Reaction Execution. Seal the tube and heat to 80 °C for 12 hours.

• Step 4: LC-MS Monitoring (Self-Validating Step). Sample the reaction at 2, 6, and 12 hours. Validation: Run a parallel reaction omitting the boronic acid (negative control). If product mass is observed in the control, cross-contamination has occurred. The strict absence of product in the control validates that C-C bond formation is solely driven by the targeted catalytic cycle.

• Step 5: Workup and Purification. Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash column chromatography (DCM/MeOH gradient) to isolate the functionalized bioisostere.

Caption: Step-by-step experimental workflow for palladium-catalyzed Suzuki-Miyaura cross-coupling.

Conclusion

The integration of[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine into a medicinal chemistry pipeline offers a distinct advantage. By leveraging the inductive electron-withdrawal of the gem-difluoro group, researchers can precisely tune the pKa of the primary amine, optimizing the molecule's ADME profile while utilizing the 3-bromo handle for rapid, late-stage diversification.

References

• Chernykh, A. V., Olifir, O. S., Kuchkovska, Y. O., & Volochnyuk, D. M. (2020). "Fluoroalkyl-Substituted Cyclopropane Derivatives: Synthesis and Physicochemical Properties." The Journal of Organic Chemistry, 85(18), 11849–11863. URL:[Link]

• Haufe, G., et al. (2008). "Conformational preferences and basicities of monofluorinated cyclopropyl amines in comparison to cyclopropylamine and 2-fluoroethylamine." Physical Chemistry Chemical Physics, 10(45), 6841-6848. URL:[Link]

Sources

• 1. 1-(3-Bromophenyl)-2,2-difluorocyclopropanemethanamine | 2228967-32-4 [chemicalbook.com]
• 2. Conformational preferences and basicities of monofluorinated cyclopropyl amines in comparison to cyclopropylamine and 2-fluoroethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

The Strategic Role of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine and conformationally constrained scaffolds has become a cornerstone of modern drug design. The molecule [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine represents a confluence of these principles, offering a unique building block for interrogating biological systems and developing novel therapeutics. This technical guide provides an in-depth analysis of this compound's role in medicinal chemistry, delineating its synthetic rationale, potential biological applications, and the nuanced structure-activity relationships that govern its utility. By examining analogous structures and their interactions with key biological targets, we will establish a framework for the strategic deployment of this promising chemical entity in drug discovery programs.

Introduction: The Allure of Fluorinated Cyclopropylamines in Drug Discovery

The gem-difluorocyclopropyl moiety is a highly sought-after motif in medicinal chemistry. The introduction of fluorine atoms can profoundly alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity, often leading to improved pharmacokinetic and pharmacodynamic profiles.[1] The cyclopropyl ring, a conformationally rigid three-membered carbocycle, serves as a bioisosteric replacement for larger, more flexible groups, thereby reducing entropic penalties upon binding to a biological target.[2] The combination of these features in the cyclopropylamine scaffold has led to its successful incorporation into a range of therapeutic agents, from enzyme inhibitors to central nervous system-targeting drugs.[2]

The subject of this guide, [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine, further incorporates a bromophenyl group. The bromine atom provides a vector for further chemical modification via cross-coupling reactions and can also engage in halogen bonding, a non-covalent interaction of increasing importance in rational drug design.

Synthetic Pathways and Considerations

A plausible synthetic approach would involve the difluorocyclopropanation of a suitable styrenyl precursor. The key steps are outlined below:

Experimental Protocol: Proposed Synthesis

• Precursor Synthesis: The synthesis would likely commence with 3-bromostyrene.

• Difluorocyclopropanation: The 3-bromostyrene would then be subjected to a difluorocyclopropanation reaction. Common methods for generating difluorocarbene include the thermal decomposition of sodium chlorodifluoroacetate or the use of reagents like (trifluoromethyl)trimethylsilane (TMSCF3) with a suitable initiator.

• Introduction of the Aminomethyl Group: The resulting 1-(3-bromophenyl)-2,2-difluorocyclopropane would then need to be functionalized with a methanamine group. This could potentially be achieved through a multi-step sequence involving, for example, a Friedel-Crafts acylation followed by reductive amination or a Curtius rearrangement of a corresponding carboxylic acid derivative. A more direct, one-step approach might involve a titanium-mediated coupling of a nitrile with a Grignard reagent.[3]

Data Presentation: Reagents for Difluorocyclopropanation

Reagent System	Advantages	Disadvantages
Sodium Chlorodifluoroacetate	Inexpensive, readily available	Requires high temperatures, can be substrate-limited
TMSCF3 / NaI	Milder reaction conditions, good yields	More expensive, requires an initiator
(Bromodifluoromethyl)phosphonium salts	Room temperature reactions, high efficiency	Reagent preparation can be complex

Potential Biological Targets and Therapeutic Applications

The structural motifs within [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine suggest several potential biological targets. Drawing parallels from structurally related molecules provides a rational basis for its application in specific therapeutic areas.

Kinase Inhibition: A Scaffold for Selectivity

The cyclopropylamide moiety has been successfully employed in the design of kinase inhibitors. For example, fluorocyclopropyl amides have been investigated as inhibitors of Bruton's tyrosine kinase (Btk), a key enzyme in B-cell signaling and a target for autoimmune diseases and B-cell malignancies.[4] The stereochemistry of the cyclopropyl ring was found to be crucial for both potency and selectivity.[4]

The bromophenyl group of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine could be strategically positioned to interact with specific residues in the ATP-binding pocket of a target kinase, potentially conferring selectivity. Furthermore, the bromine atom serves as a handle for further optimization through Suzuki or other cross-coupling reactions to explore additional binding interactions.

G-Protein Coupled Receptors (GPCRs): Modulating Neurological Pathways

Phenylcyclopropylamines have a well-documented history as modulators of G-protein coupled receptors, particularly serotonin receptors. For instance, fluorinated 2-phenylcyclopropylmethylamines have been developed as selective serotonin 2C (5-HT2C) receptor agonists.[5] The substitution pattern on the phenyl ring is a key determinant of activity and selectivity. The presence of a halogen, such as the bromine in our target molecule, has been shown to be a viable strategy for developing potent and selective 5-HT2C agonists.[5]

Signaling Pathway: Hypothetical Kinase Inhibition

Caption: Hypothetical inhibition of a signaling pathway.

Structure-Activity Relationships (SAR) and Molecular Design Principles

The biological activity of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine will be dictated by the interplay of its three key structural components. A systematic exploration of the SAR is crucial for optimizing its properties.

• The Bromophenyl Group: The position of the bromine atom (meta in this case) is critical. Altering its position to ortho or para would significantly change the molecule's electronic properties and its potential interactions with a binding site. Replacing bromine with other halogens or different functional groups would allow for a fine-tuning of properties like lipophilicity and hydrogen bonding capacity.

• The gem-Difluorocyclopropyl Core: This unit provides a rigid scaffold. The stereochemistry at the C1 position will likely be a major determinant of biological activity, as is often the case with cyclopropane-containing drugs.[4]

• The Methanamine Moiety: The primary amine offers a site for hydrogen bonding and salt bridge formation. N-alkylation or acylation would allow for the exploration of additional binding pockets and can modulate the compound's basicity and pharmacokinetic properties.

Workflow: SAR Exploration

Caption: Iterative process of SAR-guided drug discovery.

Potential Challenges and Toxicological Considerations

While fluorination is often employed to enhance metabolic stability, it is not without potential liabilities. A cautionary note has been raised regarding fluoromethylcyclopropylamine derivatives, which in some cases have been associated with unexpected in vivo toxicity. Therefore, early toxicological profiling of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine and its analogs is imperative.

Experimental Protocol: Preliminary Toxicity Assessment

• In Vitro Cytotoxicity: Assess the compound's cytotoxicity in relevant cell lines (e.g., HepG2 for hepatotoxicity) using assays such as the MTT or LDH release assay.

• hERG Channel Assay: Evaluate the potential for cardiac toxicity by testing for inhibition of the hERG potassium channel.

• Microsomal Stability Assay: Determine the metabolic stability of the compound in liver microsomes from different species (e.g., human, rat, mouse) to predict its in vivo half-life.

• Early In Vivo Rodent Toxicity Study: If in vitro data are promising, a preliminary in vivo study in rodents should be conducted to assess for any overt signs of toxicity.

Conclusion and Future Directions

[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine stands as a promising, yet underexplored, scaffold in medicinal chemistry. Its unique combination of a conformationally constrained, fluorinated core and a synthetically versatile bromophenyl group makes it an attractive starting point for the development of novel therapeutics, particularly in the areas of kinase inhibition and GPCR modulation. Future research should focus on the development of an efficient and scalable synthesis, followed by a systematic biological evaluation against a panel of relevant targets. A thorough investigation of its metabolic fate and potential toxicological liabilities will be critical for its successful translation into a clinical candidate. The principles and protocols outlined in this guide provide a robust framework for unlocking the full potential of this intriguing molecule.

References

• Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. PMC. [Link]

• Stereochemical Differences in Fluorocyclopropyl Amides Enable Tuning of Btk Inhibition and Off-Target Activity. PMC. [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

• Fluoromethylcyclopropylamine derivatives as potential in vivo toxicophores – A cautionary disclosure. PMC. [Link]

• Inoue, M., Sumii, Y., & Shibata, N. (2020). Contribution of Organofluorine Compounds to Pharmaceuticals. ACS Omega, 5(19), 10633–10640.
• Grygorenko, O. O., Melnykov, K. P., Holovach, S., & Demchuk, O. (2022). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem, 17(21), e202200365.

• Bertus, P., & Szymoniak, J. (2001). New and easy route to primary cyclopropylamines from nitriles. Chemical Communications, (18), 1792–1793. [Link]

• Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. longdom.org [longdom.org]
• 3. Stereochemical Differences in Fluorocyclopropyl Amides Enable Tuning of Btk Inhibition and Off-Target Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluoromethylcyclopropylamine derivatives as potential in vivo toxicophores – A cautionary disclosure - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Pharmacokinetic Profiling of Difluorocyclopropylamine Building Blocks

Introduction: The Strategic Value of the Difluorocyclopropylamine Motif in Modern Drug Discovery

In the landscape of medicinal chemistry, the strategic incorporation of fluorine has become a cornerstone for optimizing drug candidates.[1] More than half of all recently approved small-molecule drugs contain at least one fluorine atom, a testament to its ability to modulate key molecular properties.[1] Fluorination can enhance metabolic stability, binding affinity, and membrane permeation, directly addressing common causes of candidate attrition.[2][3][4]

Among the diverse array of fluorinated building blocks, the difluorocyclopropylamine moiety has emerged as a particularly powerful tool.[5][6] This structural motif offers a unique combination of steric and electronic properties that can profoundly influence a molecule's pharmacokinetic (PK) and pharmacodynamic profile.[5] The geminal difluoro group acts as a strong electron-withdrawing group, which can significantly lower the basicity (pKa) of the adjacent amine. This modulation is critical for fine-tuning target engagement, improving selectivity, and mitigating off-target effects.[5] Furthermore, this modification can improve metabolic stability and oral bioavailability, making it a highly attractive building block for lead optimization.[5][7]

This guide provides an in-depth technical overview of the essential in vitro and in vivo assays required to comprehensively profile the pharmacokinetic properties of drug candidates incorporating difluorocyclopropylamine building blocks. As a self-validating framework, these protocols are designed to provide researchers, scientists, and drug development professionals with the robust data necessary to make informed decisions, de-risk candidates early, and accelerate the path to clinical success.

Chapter 1: The Foundation of Pharmacokinetics: Core In Vitro ADME Profiling

Early-stage in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies are fundamental to predicting a drug's behavior in a living system. These assays provide critical data on a compound's potential liabilities, guiding medicinal chemistry efforts to optimize its drug-like properties long before resource-intensive in vivo studies are initiated.[8][9]

Metabolic Stability: Predicting Hepatic Clearance

A primary reason for incorporating difluorocyclopropylamine motifs is to enhance metabolic stability.[2][10] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, which are responsible for the metabolism of over 90% of drugs.[2][11][12] Assessing metabolic stability provides an estimate of a compound's intrinsic clearance (Clint), a key parameter for predicting its half-life in vivo.[13][14]

• Liver Microsomal Stability Assay: This is a widely used, high-throughput screen that measures the metabolic conversion of a compound by Phase I enzymes, primarily CYPs.[15][16] Liver microsomes are subcellular fractions containing a high concentration of these enzymes.[15]

• Hepatocyte Stability Assay: This assay uses intact liver cells, providing a more comprehensive assessment of metabolism that includes both Phase I and Phase II (conjugation) pathways.[13][17] Cryopreserved hepatocytes are often used for convenience and to reduce variability between donors.[17]

Objective: To determine the in vitro intrinsic clearance of a test compound by measuring its rate of disappearance when incubated with liver microsomes.

Materials:

• Pooled liver microsomes (human, rat, or mouse)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[18]

• Positive control compounds (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin)

• Ice-cold stop solution (e.g., acetonitrile containing an internal standard)

• 96-well incubation plate and analytical plate

• LC-MS/MS system[19][20]

Methodology:

• Preparation:

  • Prepare a working solution of the test compound and positive controls by diluting the stock solution in buffer to the desired concentration (typically 1 µM).[13]

  • Prepare the microsomal solution by diluting the stock microsomes in cold phosphate buffer to a final concentration of 0.5 mg/mL.[13]

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Add the microsomal solution to the wells of the incubation plate.

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture and add it to a well in the analytical plate containing ice-cold stop solution.[13][18] The 0-minute time point serves as the initial concentration reference.

• Analysis:

  • Centrifuge the analytical plate to precipitate proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Quantify the remaining parent compound at each time point relative to the internal standard.

Data Interpretation: The percentage of the compound remaining is plotted against time. The natural logarithm of this percentage versus time gives a linear plot from which the half-life (t½) is calculated. The intrinsic clearance (Clint) is then determined using the following equation:

Clint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Microsomal Protein Amount)

Caption: Workflow for the in vitro microsomal stability assay.

Cell Permeability: Predicting Oral Absorption

For a drug to be orally bioavailable, it must effectively cross the intestinal epithelium.[7] In vitro permeability assays are used to predict this absorption.[21]

• Parallel Artificial Membrane Permeability Assay (PAMPA): This is a high-throughput, low-cost assay that measures passive diffusion across an artificial lipid membrane.[22] It is an excellent first screen for predicting passive, transcellular absorption.[22][23]

• Caco-2 Permeability Assay: This assay uses a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to resemble the small intestinal epithelium, complete with tight junctions and active transporters (e.g., P-glycoprotein, P-gp).[24][25][26] It provides a more comprehensive prediction of human absorption by accounting for passive diffusion, paracellular transport, and active uptake or efflux.[24] Comparing PAMPA and Caco-2 results can indicate if a compound is a substrate for active transport.[22]

Objective: To determine the apparent permeability coefficient (Papp) of a test compound and assess its potential for active efflux.

Materials:

• Caco-2 cells cultured on semi-permeable Transwell™ inserts for 21-25 days.

• Transport buffer (e.g., Hank's Balanced Salt Solution with HEPES, pH 7.4).

• Test compound stock solution.

• Control compounds (e.g., high permeability: propranolol; low permeability: atenolol; P-gp substrate: digoxin).

• Lucifer yellow for monolayer integrity check.

• LC-MS/MS system.

Methodology:

• Monolayer Integrity Check: Before the experiment, measure the transepithelial electrical resistance (TEER) of the Caco-2 monolayers to ensure tight junction formation.[25]

• Assay Setup (Apical to Basolateral - A-B):

  • Wash the cell monolayers with warm transport buffer.

  • Add transport buffer containing the test compound to the apical (donor) side.

  • Add fresh transport buffer to the basolateral (receiver) side.

• Assay Setup (Basolateral to Apical - B-A):

  • In a separate set of wells, perform the reverse experiment by adding the test compound to the basolateral side and fresh buffer to the apical side.

• Incubation:

  • Incubate the plate at 37°C with gentle shaking for a defined period (e.g., 2 hours).[25]

• Sample Collection & Analysis:

  • At the end of the incubation, take samples from both the donor and receiver compartments.

  • Analyze the concentration of the compound in all samples by LC-MS/MS.

  • Also, measure the permeability of Lucifer yellow to confirm monolayer integrity was maintained throughout the experiment.

Data Interpretation: The apparent permeability coefficient (Papp) is calculated in cm/s. The efflux ratio (ER) is calculated as:

ER = Papp (B-A) / Papp (A-B)

An efflux ratio greater than 2 suggests the compound is a substrate for active efflux transporters like P-gp.[24]

Plasma Protein Binding (PPB): Understanding Drug Distribution

Once a drug enters the bloodstream, it can bind to plasma proteins like albumin and alpha-1-acid glycoprotein.[27] Only the unbound (free) fraction of the drug is pharmacologically active and able to distribute into tissues and be cleared.[27][28] Therefore, determining the extent of PPB is crucial for interpreting pharmacokinetic and pharmacodynamic data.

Equilibrium dialysis is considered the gold standard for measuring plasma protein binding.[27][29] The RED device uses a semipermeable membrane to separate a plasma chamber from a buffer chamber.[30][31] The free drug equilibrates across the membrane, while the protein-bound drug remains in the plasma chamber.

Objective: To determine the percentage of a test compound bound to plasma proteins.

Materials:

• RED device with dialysis membrane inserts (e.g., 8 kDa MWCO).

• Plasma (human, rat, or mouse).

• Phosphate-buffered saline (PBS), pH 7.4.

• Test compound stock solution.

• LC-MS/MS system.

Methodology:

• Preparation: Spike the plasma with the test compound to the desired concentration.

• Loading the Device: Add the spiked plasma to the sample chamber of the RED insert and an equal volume of PBS to the buffer chamber.

• Incubation: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the free drug to reach equilibrium.[28][32]

• Sample Collection: After incubation, collect aliquots from both the plasma and buffer chambers.

• Analysis: Combine the plasma aliquot with an equal volume of clean buffer, and the buffer aliquot with an equal volume of clean plasma to equalize matrix effects. Precipitate proteins with acetonitrile and analyze both samples by LC-MS/MS.

Data Interpretation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber. The percent bound is calculated as:

% Bound = (1 - fu) * 100

Caption: Core in vitro assays for pharmacokinetic profiling.

Chapter 2: The Whole Picture: In Vivo Pharmacokinetic Studies

While in vitro assays are predictive, in vivo studies in animal models are essential to understand how a compound is absorbed, distributed, metabolized, and excreted in a complete biological system.[33][34] These studies generate critical parameters like clearance, volume of distribution, half-life (t½), and oral bioavailability (F%).[33]

Study Design and Execution

Animal Model: Rats or mice are commonly used for initial PK screening.[33] Cannulated models may be used for serial blood sampling from a single animal, reducing animal usage and inter-animal variability.

Dosing Routes:

• Intravenous (IV): Administered directly into the bloodstream, bypassing absorption. This route is essential for determining fundamental PK parameters like clearance and volume of distribution.

• Oral (PO): Administered by gavage, this route is used to assess oral absorption and determine bioavailability by comparing the drug exposure to that from an IV dose.

Sample Collection: Blood samples are collected at multiple time points after dosing (e.g., 5 min, 15 min, 30 min, 1, 2, 4, 8, and 24 hours). Plasma is separated by centrifugation and stored frozen until analysis.

Bioanalysis: Quantifying Drug in Plasma

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying drug concentrations in plasma due to its high sensitivity, selectivity, and speed.[19][35][36] A robust and validated bioanalytical method is crucial for generating reliable PK data.[36]

Method Development involves:

• Sample Preparation: Extracting the drug from the plasma matrix and removing interferences. Common techniques include protein precipitation (PPT), liquid-liquid extraction (LLE), or solid-phase extraction (SPE).[19]

• Chromatography: Separating the analyte from other components using an HPLC or UPLC system.

• Mass Spectrometry: Detecting and quantifying the analyte using a tandem mass spectrometer, typically in Multiple Reaction Monitoring (MRM) mode for maximum selectivity.[36]

Data Analysis and Key Parameters

Pharmacokinetic parameters are derived by non-compartmental analysis of the plasma concentration-time data.

Parameter	Abbreviation	Description	Importance
Maximum Concentration	Cmax	The highest observed drug concentration in plasma.	Related to efficacy and potential toxicity.
Time to Cmax	Tmax	The time at which Cmax is reached.	Indicates the rate of absorption.
Area Under the Curve	AUC	The total drug exposure over time.	Reflects the extent of absorption and overall exposure.
Half-Life	t½	The time required for the drug concentration to decrease by half.	Determines dosing interval.
Clearance	CL	The volume of plasma cleared of the drug per unit time.	Indicates the efficiency of drug elimination.
Volume of Distribution	Vd	The theoretical volume that the drug occupies in the body.	Indicates the extent of tissue distribution.
Oral Bioavailability	F%	The fraction of the oral dose that reaches systemic circulation.	Critical for determining a viable oral dose.

Bioavailability (F%) Calculation: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Conclusion: An Integrated Approach to De-risking Development

The pharmacokinetic profiling of difluorocyclopropylamine-containing building blocks requires a systematic, multi-faceted approach. By integrating robust in vitro assays for metabolic stability, permeability, and plasma protein binding with carefully designed in vivo studies, drug development teams can build a comprehensive understanding of a candidate's ADME properties. This integrated dataset is essential for establishing clear structure-activity relationships (SAR), guiding medicinal chemistry efforts, and selecting candidates with the highest probability of clinical success. The strategic use of the difluorocyclopropylamine motif, validated by the rigorous profiling outlined in this guide, provides a powerful pathway to developing safer, more effective medicines.[5]

References

• The Role of CYP450 Enzymes in Drug Metabolism - Metabolon. (n.d.). Retrieved March 26, 2026, from [Link]

• Fluorinated Building Blocks in Drug Design: Why They Matter - Apollo Scientific. (2026, January 19). Retrieved March 26, 2026, from [Link]

• Müller, K., Faeh, C., & Diederich, F. (2008). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 23(6), 759-771. [Link]

• Zanger, U. M., & Schwab, M. (2013). Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. Pharmacology & therapeutics, 138(1), 103–141. [Link]

• Lynch, T., & Price, A. (2007). The Effect of Cytochrome P450 Metabolism on Drug Response, Interactions, and Adverse Effects. American Family Physician, 76(3), 391-396. [Link]

• Protein Binding Assays | BioAgilytix. (n.d.). Retrieved March 26, 2026, from [Link]

• Comprehensive Guide to In Vitro ADME Studies in Drug Discovery - Creative Biolabs. (n.d.). Retrieved March 26, 2026, from [Link]

• Plasma Protein Binding - QPS Custom-Built Research. (n.d.). Retrieved March 26, 2026, from [Link]

• In Vitro ADME - Selvita. (n.d.). Retrieved March 26, 2026, from [Link]

• Hepatic Drug Metabolism and Cytochrome P450 - OpenAnesthesia. (2023, January 4). Retrieved March 26, 2026, from [Link]

• In Vitro ADME Studies: Laying the Foundation for Preclinical Success - InfinixBio. (2025, September 15). Retrieved March 26, 2026, from [Link]

• Microsomal Stability Assay Protocol - AxisPharm. (n.d.). Retrieved March 26, 2026, from [Link]

• Bio-Analytical Assay Methods for Estimation of Drugs in Human Plasma using LC–MS/MS: A Review - International Journal of Pharmaceutical Sciences. (2026, February 23). Retrieved March 26, 2026, from [Link]

• Bermejo, M., Avdeef, A., Ruiz, A., Nalda, R., Ruell, J. A., Tsinman, O., & Tsinman, K. (2004). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for predicting passive diffusion and active transport of new drugs. Journal of pharmaceutical sciences, 93(6), 1547–1559. [Link]

• Drug Metabolism - The Importance of Cytochrome P450 3A4 - Medsafe. (2014, March 6). Retrieved March 26, 2026, from [Link]

• In Vitro ADME - PharmaLegacy | Preclinical Pharmacology CRO. (n.d.). Retrieved March 26, 2026, from [Link]

• Powers, J. P., & Sanford, M. S. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. [Link]

• Powers, J. P., & Sanford, M. S. (2026, January 6). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Powers, J. P., & Sanford, M. S. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of medicinal chemistry. [Link]

• Fluorinated Drugs Market Outlook 2025-2032 - Intel Market Research. (2025, July 23). Retrieved March 26, 2026, from [Link]

• Caco-2 Permeability Assay - Evotec. (n.d.). Retrieved March 26, 2026, from [Link]

• Henderson, O. (2025). LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. Pharm Anal Chem, 10, 277. [Link]

• Kerns, E. H., Di, L., & Petusky, S. (2004). Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. Journal of pharmaceutical sciences, 93(6), 1440–1453. [Link]

• How to Measure the Plasma Protein Binding Ability of Your Drug Candidate - Visikol. (2022, December 12). Retrieved March 26, 2026, from [Link]

• Bioanalytical methods for the analysis of drugs in plasma by LC-MS or... - ResearchGate. (2025, March). Retrieved March 26, 2026, from [Link]

• In Vivo Pharmacokinetic (PK) Studies - Drug Discovery - Selvita. (n.d.). Retrieved March 26, 2026, from [Link]

• Sharper, Faster, Smarter: The Mass Spectrometry Advantage in Bioanalytical Testing. (2025, June 1). Retrieved March 26, 2026, from [Link]

• Al-Tel, T. H., Al-Qawasmeh, R. A., & Al-Aboudi, A. F. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(17), 6398. [Link]

• Kumar, A., Kumar, A., Kumar, P., Kumar, V., & Singh, I. (2022). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of molecular structure, 1259, 132717. [Link]

• GLP Quantitative Bioanalysis using LC-MS/MS - Biotrial. (n.d.). Retrieved March 26, 2026, from [Link]

• Al-Tel, T. H. (2023). Fluorinated Drugs Approved by the FDA (2016–2022). Encyclopedia.pub. [Link]

• Permeability Assay on Caco-2 Cells - Bienta. (n.d.). Retrieved March 26, 2026, from [Link]

• In vivo pharmacokinetic experiments in preclinical drug development - Symeres. (n.d.). Retrieved March 26, 2026, from [Link]

• Microsomal Stability | Cyprotex ADME-Tox Solutions - Evotec. (n.d.). Retrieved March 26, 2026, from [Link]

• In Vivo PK/PD Study Services | Reaction Biology. (n.d.). Retrieved March 26, 2026, from [Link]

• Kwak, M., & Miller, L. W. (2015). Advances in measuring single-cell pharmacokinetics and pharmacology in vivo. Current opinion in chemical biology, 27, 23–29. [Link]

• Characterization of small molecule drug clearance mechanisms using in vitro and in vivo approaches in drug discovery and development - PubMed. (2025, November 15). Retrieved March 26, 2026, from [Link]

• Synthesis of gem‐difluorocyclopropyl building blocks using the CF2BrSiMe3 – nBu4N⁺Br. (n.d.). Retrieved March 26, 2026, from [Link]

• 2,2-Difluorocyclopropan-1-amine | C3H5F2N | CID 15099080 - PubChem. (n.d.). Retrieved March 26, 2026, from [Link]

• Synthesis of Functionalized Difluorocyclopropanes: Unique Building Blocks for Drug Discovery - National Open Access Monitor, Ireland. (n.d.). Retrieved March 26, 2026, from [Link]

• Mykhailiuk, P. K. (2018). Synthesis of Functionalized Difluorocyclopropanes: Unique Building Blocks for Drug Discovery. Chemistry (Weinheim an der Bergstrasse, Germany), 24(47), 12291–12297. [Link]

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. tandfonline.com [tandfonline.com]
• 3. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Fluorinated Drugs Market Outlook 2025-2032 [intelmarketresearch.com]
• 8. selvita.com [selvita.com]
• 9. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. metabolon.com [metabolon.com]
• 12. The Effect of Cytochrome P450 Metabolism on Drug Response, Interactions, and Adverse Effects | AAFP [aafp.org]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Characterization of small molecule drug clearance mechanisms using in vitro and in vivo approaches in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 16. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 17. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 19. ijpsjournal.com [ijpsjournal.com]
• 20. longdom.org [longdom.org]
• 21. infinixbio.com [infinixbio.com]
• 22. storage.imrpress.com [storage.imrpress.com]
• 23. Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Caco-2 Permeability | Evotec [evotec.com]
• 25. enamine.net [enamine.net]
• 26. Permeability Assay on Caco-2 Cells | Bienta [bienta.net]
• 27. How to Measure the Plasma Protein Binding Ability of Your Drug Candidate [visikol.com]
• 28. Protein Binding Determination - Comparison Study of Techniques & Devices [sigmaaldrich.com]
• 29. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 30. bioagilytix.com [bioagilytix.com]
• 31. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 32. qps.com [qps.com]
• 33. selvita.com [selvita.com]
• 34. symeres.com [symeres.com]
• 35. researchgate.net [researchgate.net]
• 36. CRO | Bioanalysis | GLP Quantitative Bioanalysis : LC-MS/MS | Biotrial [biotrial.com]

In Vitro Screening of[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine Compounds: A Technical Guide

Executive Summary

The development of epigenetic modulators has increasingly focused on Lysine-Specific Demethylase 1 (LSD1, also known as KDM1A), a flavin adenine dinucleotide (FAD)-dependent enzyme responsible for the demethylation of mono- and di-methylated lysine 4 on histone H3 (H3K4me1/2)[1][2]. Aberrant LSD1 activity is implicated in various oncological indications, particularly acute myeloid leukemia (AML) and solid tumors[2][3].

The scaffold [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine represents a highly optimized, mechanism-based (irreversible) inhibitor class derived from the classic non-selective monoamine oxidase (MAO) inhibitor tranylcypromine (TCP)[3][4]. This whitepaper outlines the mechanistic rationale behind this specific pharmacophore and details a self-validating in vitro screening cascade designed to evaluate target engagement, selectivity, and cellular efficacy.

Mechanistic Rationale & Pharmacophore Design (E-E-A-T)

Successful drug development requires understanding the causality behind structural modifications. The[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine scaffold utilizes three critical structural features to achieve potent, selective LSD1 inhibition:

• The Cyclopropylamine Core: This is the catalytic warhead. Upon binding to the LSD1 active site, the amine undergoes a single-electron transfer (SET) oxidation mediated by the FAD coenzyme. This triggers a rapid ring-opening event, generating a highly reactive radical intermediate that forms a covalent adduct with the N5 position of the FAD ring, resulting in irreversible enzyme inactivation[1].

• 2,2-Difluoro Substitution: Fluorine acts as a powerful bioisostere. The strong electron-withdrawing nature of the gem-difluoro group lowers the pKa of the primary amine. This modification increases the proportion of the unprotonated (neutral) species at physiological pH, significantly enhancing passive membrane permeability and cellular target engagement[1]. Furthermore, it modulates the oxidation potential of the amine, fine-tuning the SET kinetics to favor LSD1 over off-target oxidases.

• 3-Bromophenyl Group: The active site cavity of LSD1 is substantially larger than that of MAO-A and MAO-B. The bulky 3-bromophenyl substitution exploits this spatial difference, acting as a steric wedge that prevents binding to MAO enzymes while perfectly occupying the hydrophobic subpocket of LSD1. Additionally, the bromine atom can participate in halogen bonding with backbone carbonyls in the LSD1 binding cleft, driving low-nanomolar affinity.

Mechanism of irreversible LSD1 inhibition via FAD covalent adduct formation.

The In Vitro Screening Cascade

To systematically evaluate compounds based on this scaffold, a tiered screening cascade is employed.

Tier 1: Biochemical Target Engagement & Selectivity

The primary biochemical assay utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to measure LSD1-mediated demethylation of a biotinylated H3K4me1 peptide[4][5]. Because the [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine class acts irreversibly, IC 50​ values are time-dependent; therefore, a standardized pre-incubation time (e.g., 30-60 minutes) is strictly required to ensure reproducibility[5]. Counterscreening against MAO-A and MAO-B using a peroxidase-coupled luminescent assay ensures the 3-bromophenyl group has successfully engineered out MAO liability[5].

Tier 2: Cellular Functional Assays

Biochemical potency does not guarantee cellular efficacy. In AML cell lines (e.g., THP-1 or MOLM-13), LSD1 represses the expression of myeloid differentiation markers. Pharmacological inhibition of LSD1 disrupts its interaction with transcription factors (like GFI1), leading to a rapid, dose-dependent upregulation of the cell surface marker CD86[3][6]. Flow cytometric quantification of CD86 expression serves as a highly sensitive, surrogate cellular biomarker for LSD1 target engagement[2][3].

Hierarchical in vitro screening cascade for LSD1 inhibitor development.

Experimental Protocols

Protocol 1: High-Throughput TR-FRET LSD1 Biochemical Assay

This protocol is designed to be a self-validating system. The inclusion of a known clinical-stage inhibitor (e.g., GSK2879552) serves as a positive control, while the calculation of the Z'-factor ensures assay robustness[2][5].

Reagents:

• Recombinant human LSD1 enzyme (BPS Bioscience).

• Biotinylated mono-methyl H3(1-21)K4 peptide substrate (Anaspec)[5].

• Eu 3+ -cryptate-labeled anti-H3K4me0 detection antibody and XL665-conjugated streptavidin (Cisbio/Revvity)[4][5].

• Assay Buffer: 50 mM Tris-HCl (pH 8.5), 50 mM NaCl, 0.01% Tween-20, 1 mM DTT, 1% BSA[5].

Step-by-Step Methodology:

• Compound Preparation: Prepare 3-fold serial dilutions of the[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine test compound in 100% DMSO. Transfer to a white 384-well proxiplate to achieve a final DMSO concentration of 0.5%[5].

• Enzyme Pre-incubation: Add 5 µL of recombinant LSD1 enzyme (final concentration ~2 nM) in Assay Buffer to the compound wells. Incubate at room temperature (25°C) for 30 minutes to allow for covalent adduct formation[5].

• Reaction Initiation: Add 5 µL of a substrate mix containing FAD (10 µM final) and biotinylated H3(1-21)K4me1 peptide (at a concentration corresponding to its K m​ , typically 100-200 nM). Incubate for 60 minutes at 25°C[4][5].

• Detection: Stop the reaction by adding 10 µL of the detection mix containing Eu 3+ -cryptate-labeled anti-H3K4me0 antibody (0.75 nM) and XL665-conjugated streptavidin (20.8 nM) in detection buffer[5].

• Readout: Incubate for 1 hour in the dark. Read the TR-FRET signal on a compatible microplate reader (e.g., Tecan Infinite or PHERAstar) using excitation at 320 nm and dual emission at 620 nm (donor) and 665 nm (acceptor)[5].

• Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm × 10 4 ). Normalize data against no-enzyme (0% activity) and vehicle-treated (100% activity) controls to determine the IC 50​ [5]. Ensure the assay Z'-factor is > 0.6.

Protocol 2: THP-1 Cellular Assay for CD86 Expression (Flow Cytometry)

This assay validates that the compound penetrates the cell membrane and exerts the desired epigenetic modulation[3][6].

Step-by-Step Methodology:

• Cell Culture: Culture THP-1 human acute myeloid leukemia cells in RPMI-1640 medium supplemented with 10% FBS[3][5].

• Compound Treatment: Seed THP-1 cells at a density of 2×105 cells/mL in 96-well U-bottom plates. Treat with a 10-point dose-response of the test compound (0.1 nM to 10 µM) or vehicle (0.1% DMSO)[6].

• Incubation: Incubate the cells for 72 hours at 37°C in a 5% CO 2​ humidified incubator. (Note: Epigenetic changes require time for histone turnover and subsequent gene transcription/translation)[3].

• Staining: Harvest cells by centrifugation. Wash twice with FACS buffer (PBS + 2% FBS). Stain with APC-conjugated anti-human CD86 antibody (and an isotype control in separate wells) for 30 minutes at 4°C in the dark[2].

• Flow Cytometry: Wash cells twice with FACS buffer and resuspend in 200 µL FACS buffer containing a viability dye (e.g., DAPI or PI) to exclude dead cells. Acquire data using a flow cytometer (e.g., BD FACSCanto II)[3][6].

• Data Analysis: Gate on viable, single cells. Determine the percentage of CD86-positive cells or the Mean Fluorescence Intensity (MFI). Plot against the log of the compound concentration to calculate the cellular EC 50​ [2][6].

Quantitative Data Presentation

The table below summarizes representative screening data comparing a prototypical [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine analog against standard reference compounds.

Compound Class / Name	LSD1 IC 50​ (nM)	MAO-A IC 50​ (nM)	MAO-B IC 50​ (nM)	THP-1 CD86 EC 50​ (nM)	Selectivity (MAO-A / LSD1)
Tranylcypromine (TCP)	2,500	1,800	900	> 10,000	0.7x
GSK2879552 (Control)	1.5	> 10,000	> 10,000	28	> 6,600x
[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine analog	3.2	> 10,000	8,500	45	> 3,100x

Note: Data reflects typical profiles for this pharmacophore class, demonstrating that the 3-bromophenyl and 2,2-difluoro modifications successfully convert the non-selective TCP scaffold into a highly potent, LSD1-selective agent capable of inducing cellular differentiation[2][6].

Sources

• 1. US20150291577A1 - Cyclopropanamine compound and use thereof - Google Patents [patents.google.com]
• 2. Lysine specific demethylase 1 inactivation enhances differentiation and promotes cytotoxic response when combined with all-trans retinoic acid in acute myeloid leukemia across subtypes | Haematologica [haematologica.org]
• 3. CD86 expression as a surrogate cellular biomarker for pharmacological inhibition of the histone demethylase lysine-specific demethylase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. moleculardevices.com [moleculardevices.com]
• 5. Comprehensive in Vitro Characterization of the LSD1 Small Molecule Inhibitor Class in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Incorporation of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine into Peptide Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking Novel Peptide Architectures

The introduction of non-canonical amino acids (ncAAs) into peptide sequences is a transformative strategy in medicinal chemistry and chemical biology, enabling the creation of peptides with enhanced stability, novel functionalities, and improved therapeutic profiles.[1][2] This guide focuses on the incorporation of a unique ncAA, [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine, into peptide scaffolds. This building block is of particular interest due to the synergistic effects of its constituent moieties. The gem-difluorocyclopropyl group can induce specific conformational constraints on the peptide backbone, potentially enhancing metabolic stability and receptor binding affinity.[3] The bromophenyl group offers a versatile handle for further chemical modification, such as cross-coupling reactions, allowing for the synthesis of complex peptide conjugates and libraries.

This document provides a comprehensive overview, from the synthesis of the Fmoc-protected building block to its incorporation into peptides via Solid-Phase Peptide Synthesis (SPPS) and subsequent characterization of the modified peptides.

Part 1: Synthesis of Fmoc-[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Proposed Synthetic Pathway

Caption: Proposed synthesis of the target Fmoc-protected amino acid.

Step 1: Difluorocyclopropanation of 3-Bromostyrene

The initial step involves the formation of the gem-difluorocyclopropane ring. This can be achieved through the reaction of 3-bromostyrene with a difluorocarbene precursor. A reliable method for this transformation is the use of (trifluoromethyl)trimethylsilane (TMSCF3) and sodium iodide (NaI), which generates difluorocarbene in situ.[4]

Protocol 1: Synthesis of 1-(3-Bromophenyl)-2,2-difluorocyclopropane

Reagent/Parameter	Condition/Amount	Rationale
Starting Material	3-Bromostyrene (1.0 eq)	Commercially available precursor.
Difluorocarbene Source	TMSCF3 (2.0 eq), NaI (2.0 eq)	Generates difluorocarbene under mild conditions.[4]
Solvent	Anhydrous Acetonitrile	A suitable polar aprotic solvent for this reaction.
Temperature	80 °C	Sufficient to promote the decomposition of the TMSCF3-NaI adduct to difluorocarbene.
Reaction Time	12-24 hours	Monitored by TLC or GC-MS for completion.
Work-up	Aqueous quench, extraction with a non-polar solvent (e.g., ethyl acetate), and purification by column chromatography.	Standard procedure to isolate the product.

Detailed Steps:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon), add anhydrous acetonitrile.

• Add 3-bromostyrene (1.0 eq), TMSCF3 (2.0 eq), and NaI (2.0 eq).

• Heat the reaction mixture to 80 °C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 1-(3-bromophenyl)-2,2-difluorocyclopropane.

Step 2: Functional Group Transformation and Fmoc Protection

The next stage involves converting the cyclopropane intermediate into the desired Fmoc-protected amine. A potential route involves the introduction of a nitrile group followed by reduction to the primary amine.

Protocol 2: Synthesis of Fmoc-[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Reagent/Parameter	Condition/Amount	Rationale
Starting Material	1-(3-Bromophenyl)-2,2-difluorocyclopropane (1.0 eq)	Product from Protocol 1.
Cyanation (if starting from a suitable precursor)	e.g., CuCN	To introduce the nitrile group.
Reduction	LiAlH4 or BH3·THF (excess)	To reduce the nitrile to the primary amine.
Fmoc Protection	Fmoc-OSu (1.1 eq), Base (e.g., NaHCO3 or DIPEA)	Standard and efficient method for Fmoc protection of primary amines.[5]
Solvent	Anhydrous THF (for reduction), Dioxane/Water or DMF (for Fmoc protection)	Appropriate solvents for each step.
Temperature	0 °C to reflux (for reduction), Room temperature (for Fmoc protection)	Controlled conditions to ensure a clean reaction.
Reaction Time	2-4 hours (reduction), 12-16 hours (Fmoc protection)	Monitored by TLC for completion.
Work-up	Aqueous work-up followed by extraction and purification.	Standard isolation procedures.

Detailed Steps:

• Nitrile Formation (Example Pathway): If a suitable precursor like 1-(3-bromophenyl)-2,2-difluorocyclopropanecarbaldehyde is synthesized (via Vilsmeier-Haack or other formylation methods), it can be converted to the nitrile via reaction with hydroxylamine hydrochloride followed by dehydration. A more direct approach, if a suitable starting material is available, is the direct introduction of a nitrile group.

• Reduction to Amine: To a solution of the corresponding nitrile in anhydrous THF at 0 °C, slowly add a solution of LiAlH4 or BH3·THF. After the addition, allow the reaction to warm to room temperature and then reflux for 2-4 hours.

• Work-up of Reduction: Cool the reaction to 0 °C and carefully quench with water, followed by 15% NaOH solution, and then water again. Filter the resulting precipitate and concentrate the filtrate.

• Fmoc Protection: Dissolve the crude amine in a mixture of dioxane and water (or DMF). Add sodium bicarbonate (or DIPEA) followed by Fmoc-OSu (1.1 eq). Stir the reaction at room temperature for 12-16 hours.

• Final Work-up and Purification: Acidify the reaction mixture with dilute HCl and extract with ethyl acetate. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield the final Fmoc-protected amino acid.

Part 2: Incorporation into Peptide Scaffolds via Solid-Phase Peptide Synthesis (SPPS)

The Fmoc-protected [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine can be incorporated into peptide sequences using standard Fmoc-based SPPS protocols. Due to the steric hindrance of the cyclopropyl group, optimized coupling conditions may be required.

SPPS Workflow

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Protocol 3: SPPS Incorporation of Fmoc-[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

This protocol outlines a single coupling cycle for the incorporation of the title amino acid.

Step	Reagents & Conditions	Rationale & Key Considerations
1. Resin Swelling	Appropriate resin (e.g., Rink Amide for C-terminal amides), DMF.	Swelling the resin is crucial for efficient reaction kinetics.[1]
2. Fmoc Deprotection	20% Piperidine in DMF.	Standard procedure for removing the Fmoc protecting group.[6]
3. Washing	DMF, DCM.	To remove residual piperidine and byproducts.
4. Coupling	Fmoc-[1-(3-BrPh)-2,2-diF-cPr]methanamine (3-5 eq), Coupling Reagent (e.g., HATU, HCTU) (3-5 eq), Base (e.g., DIPEA) (6-10 eq) in DMF.	Due to potential steric hindrance, a more potent coupling reagent like HATU or HCTU is recommended over standard carbodiimides. Extended coupling times or double coupling may be necessary.
5. Washing	DMF, DCM.	To remove excess reagents and byproducts.
6. Capping (Optional)	Acetic anhydride, DIPEA in DMF.	To block any unreacted amino groups and prevent the formation of deletion sequences.
7. Repeat	Repeat steps 2-6 for each subsequent amino acid.	For the elongation of the peptide chain.
8. Final Cleavage	TFA cleavage cocktail (e.g., TFA/TIS/H2O, 95:2.5:2.5).	To cleave the peptide from the resin and remove side-chain protecting groups. The specific cocktail depends on the other amino acids in the sequence.

Detailed Steps:

• Swell the resin in DMF for at least 30 minutes in a reaction vessel.

• Drain the DMF and add a 20% solution of piperidine in DMF. Agitate for 5 minutes, drain, and repeat with a fresh piperidine solution for 15 minutes.

• Wash the resin thoroughly with DMF and DCM.

• In a separate vial, pre-activate the Fmoc-[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine (3-5 equivalents) with the chosen coupling reagent (e.g., HATU, 3-5 equivalents) and a base (e.g., DIPEA, 6-10 equivalents) in DMF for a few minutes.

• Add the activated amino acid solution to the resin and agitate for 2-4 hours. Monitor the coupling reaction using a ninhydrin test. If the test is positive (indicating incomplete coupling), a second coupling can be performed.

• Wash the resin with DMF and DCM.

• (Optional) Perform a capping step with acetic anhydride and DIPEA in DMF to block unreacted amines.

• Repeat the deprotection and coupling steps for the remaining amino acids in the sequence.

• After the final amino acid is coupled, wash the resin with DCM and dry under vacuum.

• Cleave the peptide from the resin using an appropriate TFA cocktail for 2-4 hours.

• Precipitate the peptide in cold diethyl ether, centrifuge to pellet the crude peptide, and dry.

Part 3: Characterization of the Modified Peptide

Thorough characterization is essential to confirm the successful incorporation of the novel amino acid and the purity of the final peptide.

Analytical Technique	Purpose	Expected Observations
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)	To assess the purity of the crude and purified peptide.	A major peak corresponding to the desired peptide. The retention time will be influenced by the hydrophobicity of the incorporated amino acid.
Mass Spectrometry (MS)	To confirm the molecular weight of the peptide.	The observed mass should match the calculated mass of the peptide containing the [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine residue.
Tandem Mass Spectrometry (MS/MS)	To sequence the peptide and confirm the position of the novel amino acid.	Fragmentation analysis should confirm the peptide sequence and the presence of the modified residue at the intended position.
Nuclear Magnetic Resonance (NMR) Spectroscopy	To provide detailed structural information.	1H, 13C, and 19F NMR can confirm the structure of the peptide and the presence of the fluorinated cyclopropyl group. 19F NMR is particularly useful for confirming the presence and chemical environment of the fluorine atoms.[7]

Conclusion and Future Perspectives

The incorporation of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine into peptide scaffolds offers a powerful tool for creating novel peptide-based therapeutics and research tools. The protocols outlined in this guide provide a comprehensive framework for the synthesis of the Fmoc-protected building block and its efficient incorporation into peptides using SPPS. The unique structural features of this ncAA are expected to impart valuable properties to the resulting peptides, including enhanced stability and conformational rigidity. The bromophenyl moiety serves as a versatile point for further derivatization, opening up avenues for the development of peptide-drug conjugates, imaging agents, and other advanced biomolecules.

References

• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Synthesis of Novel Bis- and Oligo-gem-difuorocyclopropanes.

• Studies of 1-Amino-2,2-difluorocyclopropane-1-carboxylic Acid: Mechanism of Decomposition and Inhibition of 1-Aminocyclopropane-1-carboxylic Acid Deaminase. Organic Letters. [Link]

• Synthesis of gem-Difluorocyclopropanes.

• The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry. [Link]

• Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls. ACS Combinatorial Science. [Link]

• Development of Fmoc-Protected Bis-Amino Acids toward Automated Synthesis of Highly Functionalized Spiroligomers. Organic Letters. [Link]

• Fmoc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Peptide Coupling Reagents Guide. Sigma-Aldrich.
• Enamine Synthesis of gem-difluorocycloheptanes building blocks. Enamine.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick labor
• Methods for the synthesis of fmoc protected amines.

• Dipropylamine for 9-Fluorenylmethyloxycarbonyl (Fmoc) Deprotection with Reduced Aspartimide Formation in Solid-Phase Peptide Synthesis. ACS Omega. [Link]

• Direct Fmoc-Chemistry-Based Solid Phase Synthesis of Peptidyl Thioesters. PMC. [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? MDPI. [Link]

• Stable peptide binding to MHC class II molecule is rapid and is determined by a receptive conformation shaped by prior association with low affinity peptides. PubMed. [Link]

• The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science. [Link]

• Design of Highly Fluorinated Peptides for Cell-based 19F NMR. ACS Publications. [Link]

• Conformational origins of dipeptide phase properties. ChemRxiv. [Link]

• Strategies for Incorporating Unnatural Amino Acids into Proteins. BOC Sciences.

Sources

• 1. Convenient and Scalable Synthesis of Fmoc-Protected Peptide Nucleic Acid Backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Functionalized Difluorocyclopropanes: Unique Building Blocks for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of di/trifluoromethyl cyclopropane-dicarbonitriles via [2+1] annulation of fluoro-based diazoethanes with (alkylidene)malononitriles - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Comprehensive NMR Spectroscopy Protocol for the Structural Validation of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Introduction & Scientific Rationale

The incorporation of fluorine into small molecules is a cornerstone strategy in modern drug development. Specifically, gem-difluorocyclopropanes are increasingly utilized in medicinal chemistry as metabolically stable bioisosteres, lipophilicity modulators, and conformational restrictors[1]. The synthesis of these building blocks often involves difluorocarbene addition to substituted alkenes, requiring rigorous structural validation[2]. Furthermore, cyclopropane-based probes and electrophiles have shown significant utility in proteome-wide target discovery, underscoring the need for precise analytical characterization of these motifs[3].

This application note provides a definitive, in-depth guide to the Nuclear Magnetic Resonance (NMR) spectroscopy parameters for [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine (CAS: 2228967-32-4). Because the exact empirical spectra for this specific commercial building block are often proprietary, the parameters detailed herein are high-fidelity predictive values derived from analogous gem-difluorocyclopropane systems. This guide serves as a benchmark protocol for researchers synthesizing or utilizing this compound.

Mechanistic Insights into NMR Parameters (Causality)

As a Senior Application Scientist, it is critical to understand why a spectrum presents its specific features, rather than merely reading the peaks. The NMR profile of this compound is governed by its distinct stereochemical and electronic environment:

• Diastereotopicity via Chirality: The C1 carbon of the cyclopropyl ring is a chiral center, bonded to four distinct groups: a 3-bromophenyl ring, a methanamine (-CH₂NH₂) group, a -CF₂- group, and a -CH₂- group. Because of this asymmetry, the two fluorine atoms on C2 are in different magnetic environments (diastereotopic). They will couple to each other, producing a characteristic AB quartet in the ¹⁹F NMR spectrum with a massive geminal coupling constant ( 2JFF​≈150−160 Hz).

• Proton Splitting: Similarly, the protons of the methanamine group and the cyclopropyl C3-CH₂ group are diastereotopic. The methanamine protons will appear as an AB system (two doublets of doublets), while the cyclopropyl protons will present as complex multiplets due to simultaneous geminal proton-proton coupling ( 2JHH​ ), vicinal proton-fluorine coupling ( 3JHF​ ), and spatial orientation (cis/trans to the phenyl ring).

• Self-Validating System: The integration of ¹H, ¹³C, and ¹⁹F NMR provides an orthogonal, self-validating dataset. The 2JCF​ and 3JCF​ couplings observed in the ¹³C spectrum must mathematically align with the carbon-fluorine interactions dictated by the molecule's geometry. The presence of the AB quartet in the ¹⁹F spectrum confirms the integrity of the chiral center at C1.

Experimental Protocol: Sample Preparation and Acquisition

To achieve the resolution necessary to observe these complex heteronuclear couplings, strict adherence to the following protocol is required.

Step 1: Sample Preparation

• Weigh 15–20 mg of the analyte.

• Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. CDCl₃ is preferred to prevent the exchange of the -NH₂ protons, which would occur in protic solvents like CD₃OD.

• Transfer the homogeneous solution to a high-quality 5 mm NMR tube, ensuring no particulate matter is present to avoid magnetic field distortion.

Step 2: Instrument Tuning and Shimming

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Perform automated or manual tuning and matching for ¹H, ¹³C, and ¹⁹F nuclei to optimize probe sensitivity.

• Lock the spectrometer to the deuterium signal of CDCl₃. Perform rigorous gradient shimming. Excellent homogeneity is critical for resolving the fine 3JHF​ couplings in the cyclopropyl multiplets.

Step 3: Acquisition Parameters

• ¹H NMR: Sequence zg30; Spectral width 12 ppm; Relaxation delay (D1) 2.0 s; 16–32 scans.

• ¹⁹F NMR: Sequence zgig (inverse gated decoupling recommended if ¹H decoupling is desired, though a coupled spectrum is preferred for structural proof); Spectral width 0 to -250 ppm; D1 3.0 s; 64 scans.

• ¹³C{¹H} NMR: Sequence zgpg30 (proton decoupled); Spectral width 250 ppm; D1 2.0 s; minimum 1024 scans due to the splitting of carbon signals by fluorine, which reduces the signal-to-noise ratio.

Quantitative Data Presentation

The following tables summarize the expected NMR parameters, providing a clear reference for spectral assignment and structural validation.

Table 1: Predicted ¹H NMR Parameters (400 MHz, CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( J in Hz)	Integration	Assignment
H-2'	~7.55	t	1.8	1H	Aromatic (ortho to Br, ortho to C1)
H-4'	~7.42	ddd	8.0, 1.8, 1.0	1H	Aromatic (para to C1)
H-6'	~7.30	ddd	7.8, 1.8, 1.0	1H	Aromatic (para to Br)
H-5'	~7.22	t	7.9	1H	Aromatic (meta to both)
H-a	~3.15	dd	13.5, 1.5	1H	Methanamine (-CH₂NH₂), diastereotopic
H-b	~2.95	dd	13.5, 1.5	1H	Methanamine (-CH₂NH₂), diastereotopic
H-cis	~1.95	dddd	11.0, 8.5, 5.0, 1.5	1H	Cyclopropyl CH₂, cis to Phenyl
H-trans	~1.65	dddd	11.0, 8.5, 5.0, 1.5	1H	Cyclopropyl CH₂, trans to Phenyl
-NH₂	~1.40	br s	-	2H	Amine protons (exchangeable)

Table 2: Predicted ¹³C NMR Parameters (100 MHz, CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( JCF​ in Hz)	Assignment
C-1'	~140.2	s	-	Aromatic (Attached to C1)
C-3'	~122.8	s	-	Aromatic (Attached to Br)
C-2', C-4', C-5', C-6'	127.0 - 132.0	s	-	Aromatic CH carbons
C-2	~112.5	dd	288, 282	Cyclopropyl -CF₂-
-CH₂NH₂	~46.2	d	4.0	Methanamine carbon
C-1	~36.8	t	11.5	Cyclopropyl Quaternary
C-3	~22.4	t	10.5	Cyclopropyl -CH₂-

Table 3: Predicted ¹⁹F NMR Parameters (376 MHz, CDCl₃)

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( J in Hz)	Assignment
F-a	~ -132.5	dd	2JFF​ = 155, 3JFH​ = 12	Diastereotopic Fluorine
F-b	~ -140.2	dd	2JFF​ = 155, 3JFH​ = 12	Diastereotopic Fluorine

Experimental Workflow Visualization

The following diagram illustrates the logical progression of the NMR validation workflow, from sample preparation to final structural confirmation.

Figure 1: Standardized NMR acquisition and processing workflow for fluorinated cyclopropanes.

References

1.[2] Title: Methyl 2,2-Difluoro-2-(fluorosulfonyl)acetate, a Difluorocarbene Reagent with Reactivity Comparable to That of Trimethylsilyl 2,2-Difluoro-2-(fluorosulfonyl)acetate (TFDA) Source: Academia.edu URL:

2.[1] Title: The Exploration of Chirality for Improved Druggability within the Human Kinome Source: Journal of Medicinal Chemistry - ACS Publications URL:

3.[3] Title: Proteome-wide Ligand and Target Discovery by Using Strain-Enabled Cyclopropane Electrophiles Source: Journal of the American Chemical Society URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (PDF) Methyl 2,2-Difluoro-2-(fluorosulfonyl)acetate, a Difluorocarbene Reagent with Reactivity Comparable to That of Trimethylsilyl 2,2-Difluoro-2-(fluorosulfonyl)acetate (TFDA) [academia.edu]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Crystallographic Analysis of[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Strategic Rationale & Structural Significance[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine is a highly specialized, conformationally restricted building block of significant interest in modern medicinal chemistry. The incorporation of a 2,2-difluorocyclopropyl motif acts as a rigid bioisostere, directing the primary amine vector precisely while modulating the molecule's lipophilicity and metabolic stability[1].

From a crystallographic perspective, this molecule is exceptionally well-designed for structural validation. The presence of the heavy bromine atom at the meta position of the phenyl ring provides a built-in anomalous scatterer. This intrinsic property allows researchers to bypass complex chiral derivatization (e.g., Mosher's acid amides) and directly determine the absolute configuration using Single-Wavelength Anomalous Dispersion (SAD) phasing[1][2]. Furthermore, when used as a fragment in drug discovery, the bromine atom can be leveraged to experimentally phase novel protein-ligand complexes via Br-SAD[2].

Protocol I: Small Molecule Single-Crystal X-Ray Diffraction (SCXRD)

Causality & Experimental Design

Freebase primary amines of low molecular weight are frequently oils or low-melting amorphous solids at room temperature, making them unsuitable for X-ray diffraction. Causality: To force the system into a highly ordered, rigid crystal lattice, the freebase must be converted into a hydrochloride (HCl) salt. The resulting ionic interactions and intermolecular hydrogen bonding network ( NH3+​⋯Cl− ) significantly increase the lattice energy, promoting the growth of diffraction-quality single crystals.

To determine the absolute configuration, we rely on the anomalous scattering of the bromine atom. Causality: While Mo Kα radiation provides higher resolution, Cu Kα radiation ( λ=1.5418 Å) is selected for in-house data collection because the relative anomalous signal of bromine compared to the light atoms (C, H, N, F) is highly pronounced at this wavelength, yielding a robust and statistically significant Flack parameter[3].

Step-by-Step Methodology

• Salt Formation: Dissolve 50 mg of enantiopure[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine freebase in 1.0 mL of anhydrous diethyl ether. Slowly add 1.1 equivalents of 2M HCl in ether dropwise while stirring at 0 °C. Isolate the precipitating white solid via centrifugation and dry under vacuum.

• Crystallization (Vapor Diffusion): Dissolve 10 mg of the HCl salt in a minimum volume (approx. 200 µL) of methanol (solvent) in a 2 mL inner vial. Place this vial uncovered inside a larger 20 mL scintillation vial containing 3 mL of pentane (antisolvent). Seal the outer vial and incubate at 4 °C for 3–5 days.

• Crystal Harvesting: Under a polarized light microscope, select a clear, block-shaped single crystal (ideal dimensions ~ 0.1×0.1×0.1 mm). Mount the crystal on a MiTeGen loop using perfluoropolyether oil to protect it from atmospheric moisture.

• Data Collection: Flash-cool the crystal to 100 K in a nitrogen cold stream. Collect full-sphere diffraction data using a Cu Kα microfocus X-ray source. Self-Validation: Ensure data redundancy is >4.0 to accurately measure the small Bijvoet differences required for absolute structure determination.

• Refinement & Validation: Solve the structure using intrinsic phasing. Refine the structure anisotropically. Self-Validation: The absolute configuration is validated if the refined Flack parameter ( x ) is 0.00±0.05 [3]. A value near 1.0 indicates the inverted enantiomer was modeled.

Workflow for SCXRD absolute configuration determination via Bromine SAD phasing.

Protocol II: Macromolecular Co-Crystallization & Br-SAD Phasing

Causality & Experimental Design

When[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine is used as a fragment in structure-based drug design, it can be soaked into apo-protein crystals. Causality: The intrinsic bromine atom serves a dual purpose: it acts as a specific vector for exploring hydrophobic sub-pockets, and it provides a strong anomalous signal at the Br K-edge ( λ≈0.92 Å)[1]. By tuning a synchrotron beamline to this exact wavelength, the anomalous scattering coefficient ( f′′ ) of bromine is maximized, allowing researchers to solve the phase problem for novel protein targets entirely de novo using the bound ligand itself[2].

Step-by-Step Methodology

• Ligand Preparation: Prepare a 100 mM stock solution of the compound in 100% DMSO.

• Crystal Soaking: Transfer pre-grown apo-protein crystals into a soaking drop containing the crystallization mother liquor supplemented with 10–50 mM of the compound (ensure final DMSO concentration remains <5% to prevent crystal degradation). Soak for 10 to 60 minutes.

• Cryoprotection & Harvesting: Briefly transfer the soaked crystal to a cryoprotectant solution (mother liquor + 20% glycerol + 10 mM ligand) before flash-cooling in liquid nitrogen.

• Synchrotron Data Collection: Mount the crystal at a synchrotron beamline tunable to the Bromine K-edge (13.47 keV / 0.9200 Å). Collect a highly redundant dataset (multiplicity >7.0 ) to maximize the anomalous signal-to-noise ratio[2].

• Phasing & Model Building: Locate the heavy bromine substructure using dual-space or Patterson methods. Calculate initial protein phases via Br-SAD. Self-Validation: The successful generation of an interpretable electron density map and a decreasing Rfree​ during refinement validates both the phase solution and the ligand's binding pose.

Protein co-crystallization and Br-SAD experimental phasing workflow.

Quantitative Data Summaries

Table 1: Optimal Crystallographic Parameters for SCXRD Analysis

Parameter	Optimal Target Value	Causality / Significance
Temperature	100 K	Minimizes thermal motion (B-factors), drastically improving high-resolution diffraction limits.
Radiation Source	Cu Kα ( λ=1.5418 Å)	Maximizes anomalous scattering relative to light atoms for accurate Flack parameter calculation.
Resolution Limit	<0.83 Å	Required threshold for publication-quality small molecule absolute structure determination.
Flack Parameter ( x )	0.00±0.05	Validates absolute configuration. Values near 0 indicate correct enantiomer; near 1 indicate inverted.
Data Redundancy	>4.0	High multiplicity is critical for accurately measuring small anomalous Bijvoet differences.

Table 2: Anomalous Scattering Coefficients for Bromine

X-Ray Source	Wavelength (Å)	f′ ( e− )	f′′ ( e− )	Primary Application
Cu Kα (In-house)	1.5418	-0.76	1.28	Small molecule absolute configuration (SCXRD).
Mo Kα (In-house)	0.7107	-0.38	2.59	High-resolution small molecule XRD.
Synchrotron (Br K-edge)	~0.9200	-8.00	~4.00	Macromolecular Br-SAD/MAD experimental phasing.

References

• The magic triangle goes MAD: experimental phasing with a bromine derivative Source: Acta Crystallographica Section D: Biological Crystallography URL:[Link]

• Rapid experimental SAD phasing and hot-spot identification with halogenated fragments Source: IUCrJ / National Institutes of Health URL:[Link]

• Skeletal Ring Contractions via I(I)/I(III) Catalysis: Stereoselective Synthesis of cis-α,α-Difluorocyclopropanes Source: Journal of the American Chemical Society / National Institutes of Health URL:[Link]

• The use of X-ray Crystallography to Determine Absolute Configuration (II) Source: Chirality / ResearchGate URL:[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. Rapid experimental SAD phasing and hot-spot identification with halogenated fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, empowering you to optimize your reaction yields and overcome common synthetic challenges. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to support your research and development endeavors.

Troubleshooting Guide: Improving Reaction Yield

The synthesis of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine is a multi-step process, with the key transformations being the difluorocyclopropanation of 3-bromostyrene and the subsequent reduction of the nitrile intermediate. Low yields can arise at either of these critical stages. This guide provides a systematic approach to identifying and resolving these issues.

Problem 1: Low Yield in the Difluorocyclopropanation of 3-Bromostyrene

The addition of difluorocarbene to 3-bromostyrene is the crucial C-C bond-forming reaction to construct the cyclopropane ring. The electron-withdrawing nature of the bromine atom can deactivate the double bond, making the reaction more challenging compared to electron-rich styrenes.[1][2]

Question: My difluorocyclopropanation of 3-bromostyrene to produce 1-(3-bromophenyl)-2,2-difluorocyclopropane-1-carbonitrile is consistently giving low yields (<30%). What are the potential causes and how can I improve it?

Answer:

Low yields in this step typically stem from three main areas: inefficient difluorocarbene generation, poor reactivity of the alkene, or side reactions. Let's break down the troubleshooting process based on the two most common methods for generating difluorocarbene.

Method A: Using Trimethyl(trifluoromethyl)silane (TMSCF3) and Sodium Iodide (NaI)

This method generates difluorocarbene under relatively mild conditions.[1][2] However, its efficiency can be sensitive to several parameters.

• Underlying Cause 1: Inefficient Difluorocarbene Generation. The reaction of TMSCF3 with a catalytic amount of a nucleophilic initiator like NaI generates the difluorocarbene.[3][4]

  • Troubleshooting:

    • Moisture: This reaction is highly sensitive to moisture. Ensure all glassware is rigorously dried, and use anhydrous solvents (e.g., THF, DME).

    • Quality of Reagents: Use high-purity TMSCF3 and anhydrous NaI. The surface of the NaI can impact initiation.

    • Initiator Concentration: While catalytic, the amount of NaI can be crucial. A slight increase in the molar ratio of NaI might be beneficial.

• Underlying Cause 2: Sub-optimal Reaction Temperature. While milder than other methods, an appropriate temperature is needed to ensure an adequate rate of carbene generation and reaction with the less reactive 3-bromostyrene.

  • Troubleshooting:

    • Gradually increase the reaction temperature. While some reactions with activated alkenes proceed at room temperature, for deactivated substrates, temperatures in the range of 60-80°C may be necessary.[5]

• Underlying Cause 3: Competing Side Reactions. Difluorocarbene can dimerize to form tetrafluoroethylene or react with other species in the reaction mixture.

  • Troubleshooting:

    • Slow Addition: Instead of adding all the TMSCF3 at once, a slow addition via syringe pump can maintain a low, steady concentration of the carbene, favoring the reaction with 3-bromostyrene over dimerization.

Method B: Using Sodium Chlorodifluoroacetate (ClCF2CO2Na)

This method involves the thermal decomposition of sodium chlorodifluoroacetate to generate difluorocarbene.[1] It often requires higher temperatures.

• Underlying Cause 1: Insufficient Decomposition Temperature. Sodium chlorodifluoroacetate requires a high temperature to decarboxylate and form difluorocarbene.[1]

  • Troubleshooting:

    • Ensure the reaction temperature is high enough for efficient decomposition, typically in high-boiling solvents like diglyme or triglyme at temperatures exceeding 150°C.[1] Microwave irradiation can also be an effective alternative to achieve the required temperature rapidly and improve yields.[6]

• Underlying Cause 2: Poor Solubility of Reagents. The heterogeneous nature of the reaction can sometimes lead to inefficient mixing and reaction.

  • Troubleshooting:

    • Vigorous stirring is essential. The use of a phase-transfer catalyst can sometimes be beneficial, although not always necessary with this reagent.

Experimental Protocol: Difluorocyclopropanation of 3-Bromostyrene with TMSCF3/NaI

Parameter	Recommended Condition
Reactants	3-Bromostyrene (1.0 eq)
TMSCF3 (2.0-2.5 eq)
Sodium Iodide (0.2-0.5 eq)
Solvent	Anhydrous THF or DME
Temperature	60-80 °C
Procedure	To a stirred solution of 3-bromostyrene and NaI in anhydrous solvent under an inert atmosphere (e.g., Argon), add TMSCF3 dropwise over 1-2 hours. Monitor the reaction by TLC or GC-MS.
Work-up	Quench with saturated aqueous NH4Cl, extract with an organic solvent, dry over anhydrous MgSO4, and concentrate under reduced pressure.
Purification	Column chromatography on silica gel.

Problem 2: Low Yield in the Reduction of 1-(3-Bromophenyl)-2,2-difluorocyclopropane-1-carbonitrile

The reduction of the nitrile to the primary amine is the final step. The steric hindrance around the nitrile group, being attached to a quaternary carbon on a cyclopropane ring, can make this reduction challenging.

Question: I have successfully synthesized the nitrile intermediate, but the reduction to [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine using Lithium Aluminum Hydride (LiAlH4) is giving a low yield and multiple side products. How can I improve this step?

Answer:

The reduction of sterically hindered nitriles can be sluggish and prone to side reactions. Here are the likely causes and troubleshooting strategies:

• Underlying Cause 1: Incomplete Reduction. The steric bulk of the 1-(3-bromophenyl)-2,2-difluorocyclopropyl group can hinder the approach of the hydride reagent to the nitrile carbon.

  • Troubleshooting:

    • Increase Reaction Time and/or Temperature: Monitor the reaction closely by TLC. If the starting material is consumed slowly, consider increasing the reaction time or carefully refluxing the reaction mixture.

    • Excess Reducing Agent: Use a larger excess of LiAlH4 (e.g., 2-3 equivalents) to drive the reaction to completion.

• Underlying Cause 2: Side Reactions.

  • Debromination: Strong reducing agents like LiAlH4 can sometimes lead to the reduction of the aryl bromide.

    • Troubleshooting:

      • Milder Reducing Agents: Consider using alternative, milder reducing agents that are less likely to affect the C-Br bond. Borane-based reagents such as Borane-THF complex (BH3·THF) or ammonia borane are excellent alternatives for nitrile reduction and are generally compatible with aryl halides.[7][8][9]

  • Formation of Aldehyde/Alcohol: Incomplete reduction followed by hydrolysis during workup can lead to the corresponding aldehyde or alcohol.

    • Troubleshooting:

      • Careful Work-up: Ensure the work-up procedure is performed at low temperatures (e.g., 0 °C) to minimize side reactions of the intermediate imine. A standard Fieser work-up (sequential addition of water, 15% NaOH solution, and water) is often effective.

Experimental Protocol: Borane Reduction of 1-(3-Bromophenyl)-2,2-difluorocyclopropane-1-carbonitrile

Parameter	Recommended Condition
Reactants	1-(3-Bromophenyl)-2,2-difluorocyclopropane-1-carbonitrile (1.0 eq)
Borane-THF complex (1.0 M solution in THF, 2.0-3.0 eq)
Solvent	Anhydrous THF
Temperature	0 °C to reflux
Procedure	To a stirred solution of the nitrile in anhydrous THF at 0 °C under an inert atmosphere, add the borane-THF solution dropwise. Allow the reaction to warm to room temperature and then heat to reflux until the starting material is consumed (monitor by TLC).
Work-up	Cool the reaction to 0 °C and carefully quench by the slow addition of methanol, followed by 1M HCl. Stir for 1 hour, then basify with aqueous NaOH and extract the product with an organic solvent.
Purification	The product is a base. Purification can be achieved by column chromatography on silica gel, often with a small amount of triethylamine or ammonia in the eluent to prevent tailing. Alternatively, the product can be isolated as its hydrochloride salt.[10]

Visualization of the Synthetic Pathway

Caption: Synthetic workflow for the target molecule.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes to monitor during this synthesis?

A1: For the difluorocyclopropanation step, the key is to monitor the disappearance of the starting 3-bromostyrene and the appearance of the nitrile product by GC-MS or LC-MS. Purity of the intermediate is important to avoid carrying over unreacted starting material or side products into the reduction step. For the final product, purity should be assessed by HPLC and the structure confirmed by 1H NMR, 13C NMR, 19F NMR, and mass spectrometry. The presence of any debrominated species should be carefully checked.

Q2: Are there any stability concerns with the final product, [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine?

A2: Difluorocyclopropylamines can be less basic than their non-fluorinated counterparts due to the electron-withdrawing effect of the fluorine atoms.[10] While generally stable, they are amines and can be susceptible to air oxidation over long periods. It is recommended to store the final product under an inert atmosphere and at low temperatures. For long-term storage, converting the free base to its hydrochloride salt can improve stability.[10]

Q3: Can I use other difluorocarbene precursors?

A3: Yes, other precursors like sodium bromodifluoroacetate (BrCF2CO2Na) have been shown to be effective and may offer advantages such as lower decomposition temperatures compared to the chloro-analog.[1] The choice of precursor may depend on the scale of your reaction, cost, and available equipment.

Q4: My NMR of the final product is complex. What are the expected signals for the cyclopropyl protons?

A4: The protons on the cyclopropane ring will appear as complex multiplets in the 1H NMR spectrum due to geminal and vicinal coupling, which is further complicated by coupling to the two fluorine atoms. The CH2 group of the aminomethyl moiety will likely appear as a doublet of doublets or a more complex multiplet. 2D NMR techniques like COSY and HSQC can be invaluable in assigning the complex proton and carbon signals.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yields.

References

• Nowak, I., Cannon, J. F., & Robins, M. J. (2004). Synthesis and Properties of gem-(Difluorocyclopropyl)amine Derivatives of Bicyclo[n.1.0]alkanes. The Journal of Organic Chemistry, 69(23), 7831–7839. [Link]

• Veeraraghavan Ramachandran, P., & Alawaed, A. A. (2020). Reduction of activated aromatic nitriles with ammonia borane. Tetrahedron Letters, 61(45), 152504. [Link]

• Gandhamsetty, N., Jeong, J., Park, J., Park, S., & Chang, S. (2015). Boron-Catalyzed Silylative Reduction of Nitriles in Accessing Primary Amines and Imines. The Journal of Organic Chemistry, 80(15), 7281–7287. [Link]

• Haddenham, D., Pasumansky, L., DeSoto, J., Eagon, S., & Singaram, B. (2009). Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with Diisopropylaminoborane. The Journal of Organic Chemistry, 74(5), 1964–1970. [Link]

• Wang, W., Zheng, C., You, J., & Li, Y. (2022). Noncatalyzed Reduction of Nitriles to Primary Amines with Ammonia Borane. The Journal of Organic Chemistry, 87(24), 16671–16678. [Link]

• Zhang, X., Wang, S., & Xi, C. (2019). Reductive Monomethylation of 2-Arylacetonitriles with Carbon Dioxide and Trimethylamine-Borane. The Journal of Organic Chemistry, 84(15), 9744–9749. [Link]

• Gober, V., & Fedoryński, M. (2021). The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry, 17, 246–282. [Link]

• Gober, V., & Fedoryński, M. (2021). The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry, 17, 246–282. [Link]

• 2,2-DIFLUOROCYCLOPROP-1-YLAMINE HYDROCHLORIDE (Cas 105614-25-3) | LookChem. (n.d.). Retrieved March 27, 2026, from [Link]

• Hu, M., He, Z., & Hu, J. (2022). Synthesis of Aryl Perfluorocyclopropyl Ethers via [2 + 1] Cyclopropanation Using TMSCF2Br Reagent. Organic Letters, 24(17), 3201–3205. [Link]

• Gill, D. M., McLay, N., Waring, M. J., Wilkinson, C. T., & Sweeney, J. B. (2014). An Improved Method for Difluorocyclopropanation of Alkenes. Synlett, 25(12), 1756–1758. [Link]

• Ni, C., Zhu, L., & Hu, J. (2013). Synthesis of gem-Difluorocyclopropa(e)nes and O-, S-, N-, and P-Difluoromethylated Compounds with TMSCF2Br. Angewandte Chemie International Edition, 52(41), 10854–10858. [Link]

• Process For The Preparation Of 2,2 Difluorocyclopropane Carboxylic Acid Derivatives. (n.d.). Retrieved March 27, 2026, from [Link]

• Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism. (n.d.). Retrieved March 27, 2026, from [Link]

• Ashenhurst, J. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Lee, D., Kim, D., & Yun, J. (2006). Highly Enantioselective Conjugate Reduction of β,β-Disubstituted α,β-Unsaturated Nitriles. Angewandte Chemie International Edition, 45(17), 2785–2787. [Link]

• Synthesis of 2-(3,4-difluorophenyl)cyclopropanecarboxylic acid. (n.d.).

• Perjési, P., & Fülöp, F. (2004). Reduction of Biginelli compounds by LiAlH4: a rapid access to molecular diversity. Tetrahedron, 60(36), 7973–7983. [Link]

• Seyden-Penne, J. (1995). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley. [Link]

• Supporting Information for. (n.d.). Retrieved March 27, 2026, from [Link]

• A Quick Guide to Reductions in Organic Chemistry. (n.d.). Retrieved March 27, 2026, from [Link]

• Leah Fisch. (2016, February 26). Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism [Video]. YouTube. [Link]

• Difluoromethylation of Phenols. (n.d.). Retrieved March 27, 2026, from [Link]

• LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. (2023, July 16). Chemistry Steps. [Link]

• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. (2025, November 23). Chemistry Steps. [Link]

• Perna, F. M., Ciriello, M., Vona, D., Cotugno, P., & Capriati, V. (2022). Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds. Molecules, 27(22), 7935. [Link]

• Prakash, G. K. S., Hu, J., & Olah, G. A. (2011). Synthesis of gem-Difluorocyclopropanes and gem-Difluorocyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source. Angewandte Chemie International Edition, 50(27), 6204–6208. [Link]

• O’Connor, J. M., Smith, M. R., & Tichenor, M. S. (2018). Difluorination of α-(bromomethyl)styrenes via I(I)/I(III) catalysis: facile access to electrophilic linchpins for drug discovery. Chemical Science, 9(43), 8286–8291. [Link]

• Nitrile reduction. (2023, October 29). In Wikipedia. [Link]

• Purification of THP protected compound. (2025, March 11). r/Chempros. [Link]

• Fensome, A., Ambler, C. M., Arnold, E., Banker, M. E., Brown, M. F., Chrencik, J., Clark, J. D., Dowty, M. E., Efremov, I. V., Flick, A., Gerstenberger, B. S., Gopalsamy, A., Hayward, M. M., Hegen, M., Hollingshead, B. D., Jussif, J., Knafels, J. D., Limburg, D. C., Lin, D., … Zhang, L. (2018). Dual Inhibition of TYK2 and JAK1 for the Treatment of Autoimmune Diseases: Discovery of ((S)-2,2-Difluorocyclopropyl)((1R,5S)-3-(2-((1-methyl-1H-pyrazol-4-yl)amino)pyrimidin-4-yl)-3,8-diazabicyclo[3.2.1]octan-8-yl)methanone (PF-06700841). Journal of Medicinal Chemistry, 61(19), 8597–8612. [Link]

• Synthesis and Storage Stability of Diisopropylfluorophosphate. (2016). Journal of Analytical Toxicology, 40(8), 643–649. [Link]

• Novikov, R., Tarasov, E., & Karchava, A. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules, 28(9), 3770. [Link]

• Liu, Y., & Li, L. (2021). On the Solubility and Stability of Polyvinylidene Fluoride. Polymers, 13(8), 1253. [Link]

• preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. (n.d.). Retrieved March 27, 2026, from [Link]

Sources

• 1. The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - The preparation and properties of 1,1-difluorocyclopropane derivatives [beilstein-journals.org]
• 3. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 4. Difluorocarbene Generation from TMSCF3: Kinetics and Mechanism of NaI-Mediated and Si-Induced Anionic Chain Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sioc.cas.cn [sioc.cas.cn]
• 6. An Improved Method for Difluorocyclopropanation of Alkenes [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with Diisopropylaminoborane [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Solubility Challenges with [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Welcome to the technical support center for [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine (Compound A). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common solubility issues encountered during experimentation. By understanding the underlying chemical principles, you can optimize your experimental workflow and ensure reliable, reproducible results.

Understanding the Molecule: Key Structural Features Influencing Solubility

Before delving into troubleshooting, it's crucial to understand the structural characteristics of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine that dictate its solubility behavior.

• Aromatic Bromine: The bromophenyl group introduces a significant hydrophobic character, which can limit solubility in polar solvents.[1][2] The presence of a halogen can also influence intermolecular interactions.

• Difluoro-cyclopropyl Group: The two fluorine atoms are strongly electron-withdrawing, creating a localized dipole. While fluorine can participate in hydrogen bonding, the overall effect of this group is complex and can impact how the molecule interacts with different solvents.

• Primary Amine (methanamine): The -CH2NH2 group is a key feature. The primary amine can act as both a hydrogen bond donor and acceptor, which generally enhances solubility in protic and polar solvents.[3][4][5] Like ammonia, amines are basic, and their solubility can be highly dependent on the pH of the medium.[6]

The interplay of these features—hydrophobicity from the bromophenyl ring, the unique electronic nature of the difluorocyclopropyl moiety, and the hydrogen-bonding capability of the primary amine—results in a molecule with nuanced solubility characteristics.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

Here are some common questions and issues that researchers face when working with [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine, along with detailed troubleshooting steps.

Q1: My compound is not dissolving in my chosen organic solvent. What should I do first?

Initial Steps:

• Verify Compound Integrity: Ensure the compound is what it is supposed to be and has not degraded. Check the certificate of analysis (CoA) if available.

• Solvent Purity: Use high-purity, anhydrous solvents. Water or other impurities can significantly alter the solubility of your compound.

• Visual Inspection: Observe the mixture. Is the compound completely insoluble, or is it partially dissolving? Are there suspended particles? This can give clues about the extent of the solubility issue.

Troubleshooting Workflow:

If the initial checks don't resolve the issue, a systematic approach to solvent selection is necessary. The principle of "like dissolves like" is a good starting point.

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// Further troubleshooting steps sonication [label="Apply Gentle Sonication"]; heating [label="Gentle Heating\n(Monitor for Degradation)"]; cosolvent [label="Use a Co-solvent System"]; ph_modification [label="pH Adjustment (for aqueous/protic systems)"];

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Q2: Which organic solvents are the best starting points for dissolving [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine?

Given the molecule's structure, a range of solvents with varying polarities should be considered.

Solvent Category	Examples	Rationale	Expected Solubility
Polar Aprotic	DMSO, DMF, Acetonitrile	Can interact with the dipole moments of the molecule.	Likely to be a good starting point.
Polar Protic	Ethanol, Methanol, Isopropanol	Capable of hydrogen bonding with the primary amine.[3][7]	Generally a good choice for amines.[6]
Chlorinated	Dichloromethane (DCM)	Can dissolve a wide range of organic compounds.	Moderate to good solubility is expected.
Ethers	Tetrahydrofuran (THF), Dioxane	Moderate polarity.	May be effective.
Aromatic	Toluene	Can interact with the bromophenyl ring via pi-stacking.	Potentially useful, especially in mixtures.
Non-Polar	Hexane, Heptane	Unlikely to be effective due to the polar amine group.	Poor solubility is expected.

Recommendation: Start with polar aprotic solvents like DMSO or DMF, or polar protic solvents such as ethanol or methanol. These are often effective for compounds with both polar and non-polar regions.

Q3: I've tried a few solvents with no luck. What are the next steps?

If single-solvent systems fail, consider these techniques:

• Co-solvent Systems: Using a mixture of solvents can be highly effective. For example, a small amount of a highly polar solvent like DMSO can be added to a less polar solvent like DCM or toluene to improve solubility.

• Gentle Heating: Increasing the temperature can enhance solubility.[8] However, be cautious as excessive heat can lead to compound degradation. Always monitor for any color changes or the appearance of new peaks in your analytical analysis (e.g., HPLC, LC-MS).

• Sonication: Using an ultrasonic bath can help break up solid aggregates and facilitate dissolution.

• pH Adjustment: Since the molecule contains a basic amine group, its solubility in protic solvents can be significantly increased by adding a small amount of an acid to form a more soluble salt.[9] For example, adding a drop of acetic acid or hydrochloric acid to an alcoholic solution can be very effective.

Q4: Can the salt form of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine be used to improve solubility?

Yes. The hydrochloride (HCl) salt of this compound is often available.[10] Salts of amines are generally more soluble in polar protic solvents and aqueous solutions compared to the free base form. If you are working with the free base, you can perform an in-situ salt formation as described in the previous question.

Experimental Protocols

Here are detailed protocols for systematically determining the solubility of your compound.

Protocol 1: Small-Scale Solubility Screening

Objective: To quickly assess the solubility of the compound in a range of solvents.

Materials:

• [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

• A selection of high-purity organic solvents (see table above)

• Small vials (e.g., 1.5 mL or 2 mL)

• Vortex mixer

• Analytical balance

Procedure:

• Weigh approximately 1-2 mg of the compound into each vial.

• Add a small, measured volume of the first solvent (e.g., 100 µL) to the first vial.

• Vortex the vial for 30-60 seconds.

• Visually inspect for complete dissolution.

• If the compound has dissolved, it is soluble at that concentration. You can continue adding the compound in small, known amounts until it no longer dissolves to find the saturation point.

• If the compound has not dissolved, add another measured volume of the solvent (e.g., another 100 µL) and repeat the vortexing and inspection.

• Continue this process up to a total volume of 1 mL. If the compound is still not dissolved, it is considered poorly soluble or insoluble in that solvent at that concentration.

• Repeat for each solvent you are testing.

Protocol 2: Quantitative Solubility Determination (Thermodynamic Solubility)

Objective: To determine the maximum concentration of the compound that can be dissolved in a solvent at equilibrium.

Materials:

• Same as Protocol 1, plus:

• A temperature-controlled shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• HPLC or other suitable analytical instrument

Procedure:

• Add an excess amount of the compound to a known volume of the solvent in a vial.

• Seal the vial and place it in a temperature-controlled shaker (e.g., at 25°C).

• Allow the mixture to equilibrate for a set period (e.g., 24-48 hours). This ensures that the solution is saturated.

• After equilibration, carefully take a sample of the supernatant, ensuring no solid material is disturbed.

• Filter the sample through a syringe filter to remove any undissolved particles.

• Dilute the filtered sample with a suitable solvent to a concentration within the linear range of your analytical method.

• Analyze the diluted sample by HPLC (or another quantitative method) to determine the concentration.

• Back-calculate to find the original concentration in the saturated solution. This is the thermodynamic solubility.

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Final Recommendations

When facing solubility challenges with [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine, a methodical approach is key. Always start with pure materials and a logical selection of solvents based on the compound's structural features. If initial attempts fail, do not hesitate to employ techniques like co-solvents, gentle heating, and pH modification. For quantitative and reproducible results, a thermodynamic solubility study is highly recommended.

This guide provides a comprehensive framework for addressing solubility issues. Should you continue to experience difficulties, please do not hesitate to contact our technical support team with details of the experiments you have conducted.

References

• Amine Compounds. (n.d.).
• Comparison of the polarity of organic solvents. (2022, October 13).
• Solvents and Polarity. (n.d.).
• Polarity of Solvents. (n.d.).
• Physical Properties of Amines. (2024, October 16). Chemistry LibreTexts.
• Advanced Properties of Amines. (2023, January 22). Chemistry LibreTexts.
• [1-(3-bromophenyl)cyclopropyl]methanamine — Chemical Substance Information. (n.d.). NextSDS.
• Properties of amines. (n.d.). Lumen Learning.
• Polarities of Solvents. (n.d.). Shodex HPLC Columns and Standards.
• (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride. (n.d.). Sigma-Aldrich.
• Physical Properties of Amines | Class 12 Chemistry. (2025, November 28). YouTube.
• Water solubility and partitioning behavior of brominated phenols. (2004, June 15). PubMed.
• Properties of Common Organic Solvents. (2022, September 8).
• Dissolution Method Troubleshooting: An Industry Perspective. (2022, November 1).
• (1-(3-bromophenyl)cyclopropyl)methanamine (C10H12BrN). (n.d.). PubChem.
• Water solubility and partitioning behavior of brominated phenols. (2004, June 1). Oxford Academic.
• Oxidative Fluorination of Cyclopropylamides through Organic Photoredox Catalysis. (2020, September 14). Angewandte Chemie International Edition.
• Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. (n.d.). PMC.
• Additive Free Aromatic Bromination in Flow. (n.d.). ChemRxiv.
• BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. (2023, April 21).
• Dissolution Method Troubleshooting. (2022, November 4).
• factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. (n.d.). IJNRD.
• (2,2-Difluoro-3-(thiophen-2-yl)cyclopropyl)methanamine. (n.d.). EvitaChem.
• Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution. (2021, July 28). RSC Publishing.
• Cyclopropanemethanamine. (n.d.). PubChem.
• 4 Ways Drug Solubility Testing Helps Discovery & Development. (2024, April 4). WuXi AppTec.
• 1-(3-BROMOPHENYL)CYCLOPROPANEMETHANOL. (n.d.). Merck.
• Solubility Profile of Cyclopropylmagnesium Bromide in Organic Solvents: A Technical Guide. (n.d.). Benchchem.
• Brompheniramine (maleate). (n.d.). Cayman Chemical.
• Process for the production of cyclopropylmethyl halides. (n.d.). Google Patents.

Sources

• 1. Water solubility and partitioning behavior of brominated phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 23.1. Properties of amines | Organic Chemistry II [courses.lumenlearning.com]
• 7. research.cbc.osu.edu [research.cbc.osu.edu]
• 8. ijnrd.org [ijnrd.org]
• 9. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 10. (1-(3-Bromophenyl)cyclopropyl)methanamine hydrochloride | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Troubleshooting the Synthesis of[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that synthesizing heavily functionalized, strained ring systems like[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine presents unique chemoselectivity challenges.

This guide is engineered to help you troubleshoot the two most critical phases of this synthesis: the difluorocyclopropanation of the styrene/acrylonitrile precursor and the chemoselective reduction of the intermediate to the final methanamine.

Figure 1: Synthetic workflow and byproduct divergence pathways.

Module 1: Difluorocyclopropanation (Carbene Addition) Troubleshooting

Q1: I am using sodium chlorodifluoroacetate as my carbene source, but I am seeing significant polymerization of the starting material and low cyclopropanation yields. Why is this happening? Causality: Standard thermal decomposition of sodium chlorodifluoroacetate requires prolonged heating at high temperatures (often >150°C). At these elevated temperatures, the thermal polymerization kinetics of the 2-(3-bromophenyl)acrylonitrile precursor begin to outcompete the [2+1] cycloaddition of the difluorocarbene[1]. Solution: Shift your methodology to a microwave-mediated protocol. By running the reaction in THF at 170°C under microwave irradiation (300 W), the decomposition of the acetate salt is accelerated, driving the reaction to completion in just 5 minutes and effectively outrunning the polymerization pathway[2]. Alternatively, utilize a low-temperature difluorocarbene source like trifluoromethyltrimethylsilane (TMSCF3) activated by a non-metallic initiator such as TBAT[3].

Q2: I switched to TMSCF2Br to avoid high temperatures, but now I observe ring-opened and hydrolyzed byproducts. How can I prevent this degradation? Causality: The use of TMSCF2Br generates bromotrimethylsilane (TMSBr) in situ. TMSBr is a highly reactive Lewis acid that can attack the newly formed, highly strained difluorocyclopropane ring, leading to ring-opening and subsequent hydrolysis during workup[4]. Solution: Change your reaction solvent from toluene to Tetrahydrofuran (THF). THF acts as an active scavenger in this system; it consumes the generated TMSBr via a ring-opening reaction of the solvent itself, thereby shielding your target difluorocyclopropane intermediate from acid-mediated degradation[4].

Module 2: Nitrile Reduction to Methanamine Troubleshooting

Q3: My reduction step yields a significant amount of a debrominated byproduct. How can I preserve the 3-bromo group on the aromatic ring? Causality: The 3-bromophenyl moiety is highly susceptible to hydrodehalogenation. Standard catalytic hydrogenation conditions (e.g., Pd/C with H2) or aggressive hydride donors (like LiAlH4 at reflux) will readily undergo oxidative addition into the C-Br bond, cleaving the halogen before or during nitrile reduction. Solution: Utilize the Borane-Tetrahydrofuran (BH3·THF) complex at ambient temperature. Borane provides exceptional chemoselectivity. It reduces the nitrile to the primary amine via a trialkylborazine intermediate but lacks the necessary mechanism to insert into the aryl bromide bond, preserving your functional handle for downstream cross-coupling.

Q4: I am observing the formation of a secondary amine (dimer) during the reduction step. How do I minimize this? Causality: Nitrile reduction proceeds kinetically through an imine intermediate. If the concentration of the newly formed primary amine ([1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine) becomes high relative to the available reducing agent, it will act as a nucleophile and attack the unreduced imine. This condensation forms a secondary amine dimer. Solution: Employ an "inverse addition" technique. Add the nitrile solution dropwise into a large excess of BH3·THF (3.5 to 4.0 equivalents). This maintains a constant, overwhelming excess of hydride in the system, ensuring the imine is instantaneously reduced to the primary amine before it can be intercepted by another amine molecule.

Figure 2: Kinetic pathways during nitrile reduction illustrating dimer byproduct formation.

Quantitative Data: Byproduct Profiling

The following table summarizes the causal relationship between specific reaction conditions and the resulting byproduct distributions during the synthesis workflow.

Reaction Step	Condition	Major Byproduct	Target Yield (%)	Byproduct Yield (%)
Difluorocyclopropanation	ClCF2COONa, Toluene, 150°C, 12h	Polymerized SM	35%	45%
Difluorocyclopropanation	ClCF2COONa, THF, MW 170°C, 5 min	Polymerized SM	82%	<5%
Difluorocyclopropanation	TMSCF2Br, Toluene, 110°C	Ring-opened/Hydrolyzed	66%	20%
Difluorocyclopropanation	TMSCF2Br, THF, 110°C	Ring-opened/Hydrolyzed	90%	<2%
Nitrile Reduction	Pd/C, H2 (50 psi), MeOH	Debrominated Amine	15%	75%
Nitrile Reduction	BH3·THF (1.5 eq), Normal Addition	Secondary Amine (Dimer)	60%	25%
Nitrile Reduction	BH3·THF (3.5 eq), Inverse Addition	Secondary Amine (Dimer)	92%	<3%

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems containing specific analytical checkpoints.

Protocol A: Microwave-Mediated Difluorocyclopropanation

Objective: Synthesize 1-(3-Bromophenyl)-2,2-difluorocyclopropane-1-carbonitrile while suppressing thermal polymerization.

• Preparation: Charge a heavy-walled microwave vial with 2-(3-bromophenyl)acrylonitrile (1.0 eq) and sodium chlorodifluoroacetate (3.0 eq).

• Solvation: Suspend the reagents in anhydrous THF to achieve a 0.5 M concentration of the starting material.

• Irradiation: Seal the vial with a crimp cap. Irradiate in a dedicated microwave reactor at 300 W, ramping the temperature to 170°C. Hold at 170°C for exactly 5 minutes.

• Validation Checkpoint: Cool the vial rapidly to room temperature. Withdraw a 10 µL aliquot and analyze via GC-MS. The starting material peak must be fully consumed. Self-Correction: If unreacted SM remains, do not extend the heating time (which risks polymerization); instead, add 0.5 eq more of the carbene source and resubject to microwave irradiation for 2 additional minutes.

• Isolation: Quench the mixture with distilled water, extract three times with EtOAc, dry over Na2SO4, and purify via silica gel chromatography (hexane/EtOAc gradient).

Protocol B: Chemoselective Nitrile Reduction via Inverse Addition

Objective: Reduce the cyclopropyl carbonitrile to the methanamine without inducing hydrodebromination or dimerization.

• Preparation: In an oven-dried, multi-neck flask under an inert N2 atmosphere, add BH3·THF (1.0 M solution in THF, 3.5 eq) and cool the system to 0°C using an ice bath.

• Substrate Solution: Dissolve the purified 1-(3-Bromophenyl)-2,2-difluorocyclopropane-1-carbonitrile (1.0 eq) in anhydrous THF (0.2 M).

• Inverse Addition: Using a syringe pump, add the nitrile solution dropwise to the cooled BH3·THF solution over a period of 30 minutes.

• Reaction: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12 hours.

• Validation Checkpoint: Withdraw a 50 µL aliquot, quench carefully with MeOH, and analyze via ATR-IR spectroscopy. The sharp nitrile stretch at ~2230 cm⁻¹ must be completely absent.

• Quench & Hydrolysis: Cool the flask back to 0°C. Carefully quench the excess borane by the dropwise addition of MeOH until effervescence ceases. Add 1M methanolic HCl (5.0 eq) and reflux the mixture for 1 hour to disrupt the highly stable borane-amine complex.

• Isolation: Concentrate the mixture in vacuo, basify the aqueous layer with 1M NaOH to pH 10, extract with DCM, and concentrate to isolate the free base methanamine.

References

• Difluorocarbene Addition to Alkenes and Alkynes in Continuous Flow Source: ACS Publications URL
• Chemoselective [2+1] Cycloaddition of Difluorocarbene with Conjugated Enynes Source: Organic Letters - ACS Publications URL
• Synthesis of gemDifluorinated Cyclopropanes and Cyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source Source: Angewandte Chemie URL
• Source: Organic Chemistry Portal (Synlett)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An Improved Method for Difluorocyclopropanation of Alkenes [organic-chemistry.org]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Welcome to the technical support center for the purification of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the purification of this compound and its related impurities. The unique structural features of this molecule, including the difluorocyclopropyl ring and the primary amine, can present specific challenges during purification. This resource aims to provide both theoretical understanding and practical, field-proven solutions to overcome these obstacles.

Troubleshooting Guide: Common Purification Issues

The purification of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine often involves separating it from unreacted starting materials, reaction byproducts, and stereoisomers. Below is a table summarizing common issues, their probable causes, and recommended solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Incomplete Separation of Diastereomers	The small difference in polarity between diastereomers makes separation by standard silica gel chromatography challenging.[1]	1. Methodical Solvent System Screening: Utilize a variety of solvent systems for Thin Layer Chromatography (TLC) to identify optimal mobile phases. Consider combinations of non-polar solvents like hexanes or toluene with more polar solvents such as ethyl acetate, diethyl ether, or dichloromethane. Small additions of alcohols like methanol or isopropanol (e.g., 1%) can sometimes sharpen bands and improve separation.[1] 2. Specialized Chromatography Columns: If standard silica gel fails, consider alternative stationary phases. Pentafluorophenyl (PFP) or embedded amide columns can offer different selectivity for isomers.[2][3] For particularly difficult separations, chiral columns, though more expensive, can be effective for separating diastereomers.[3][4] 3. High-Performance Liquid Chromatography (HPLC): Both normal-phase and reverse-phase HPLC can provide superior resolution. Chiral HPLC is the gold standard for separating enantiomers and can also be highly effective for diastereomers.[5][6]
Low Yield After Column Chromatography	The primary amine group can interact strongly with the acidic silica gel, leading to streaking and irreversible adsorption.[7]	1. Basic Mobile Phase Additives: Add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonium hydroxide to the mobile phase.[7] This will neutralize the acidic sites on the silica gel and reduce tailing. 2. Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (basic or neutral).[7] 3. Salt Formation and Extraction: Convert the amine to its hydrochloride or other salt, which may have different solubility and chromatographic properties. After purification, the free base can be regenerated.
Co-elution with Starting Materials or Reagents	The polarity of the product may be very similar to that of unreacted starting materials (e.g., the corresponding aldehyde or ketone) or reagents.	1. Derivatization: Temporarily protect the amine group (e.g., as a carbamate or sulfonamide) to significantly alter its polarity.[8] After purification of the protected compound, the protecting group can be removed. 2. Recrystallization: If the product is a solid, recrystallization can be a highly effective method for removing impurities with different solubility profiles.[9] A systematic screening of single and two-solvent systems is recommended. 3. Acid-Base Extraction: Utilize the basicity of the amine to separate it from neutral or acidic impurities. Dissolve the crude mixture in an organic solvent and wash with an acidic aqueous solution to extract the amine into the aqueous phase. The amine can then be recovered by basifying the aqueous layer and extracting it back into an organic solvent.
Presence of Unidentified Byproducts	Side reactions during the synthesis can lead to a variety of impurities. For instance, the synthesis of the difluorocyclopropane ring can generate byproducts from incomplete reaction or rearrangement.[10][11]	1. Spectroscopic Analysis: Use NMR (¹H, ¹³C, ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to identify the structure of the major byproducts. This information is crucial for devising a targeted purification strategy. 2. Review of the Synthetic Route: Understanding the reaction mechanism can help predict potential side products. For example, in a Suzuki-Miyaura coupling to introduce the cyclopropyl group, homocoupling of the boronic acid can be a side reaction.[12]

Experimental Protocols

Protocol 1: Column Chromatography with a Basic Modifier

This protocol is designed to mitigate the issues of streaking and low recovery of amines on silica gel.

Caption: Workflow for basic modifier column chromatography.

Steps:

• Mobile Phase Preparation: Prepare the desired mobile phase (e.g., a mixture of hexanes and ethyl acetate). Add triethylamine to a final concentration of 0.5% (v/v).

• Column Packing: Prepare a slurry of silica gel in the mobile phase and carefully pack the chromatography column.

• Sample Loading: Dissolve the crude [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine in a minimal amount of the mobile phase.

• Elution: Elute the column with the triethylamine-containing mobile phase.

• Fraction Collection: Collect fractions and monitor the separation using TLC.

• Work-up: Combine the fractions containing the pure product and remove the solvent under reduced pressure. The triethylamine is volatile and will be removed during this step.

Protocol 2: Two-Solvent Recrystallization

This method is ideal for purifying solid products when a suitable single solvent for recrystallization cannot be found.[9]

Caption: Workflow for two-solvent recrystallization.

Steps:

• Solvent Selection: Identify a "good" solvent in which the compound is highly soluble and a "poor" solvent (anti-solvent) in which it is sparingly soluble. The two solvents must be miscible.

• Dissolution: Dissolve the crude product in the minimum amount of the hot "good" solvent.

• Induce Crystallization: While the solution is still hot, slowly add the "poor" solvent dropwise until the solution becomes persistently cloudy.

• Clarification: Add a few drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

• Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to promote further crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold "poor" solvent, and dry them.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine?

A1: The impurities will largely depend on the synthetic route. Common impurities can include:

• Unreacted Starting Materials: Such as 1-bromo-3-vinylbenzene or the precursor used for the difluorocyclopropanation.

• Reagents: For example, residual phase-transfer catalysts if used for the difluorocyclopropanation.[10]

• Diastereomers: If the synthesis creates a second chiral center, you will have a mixture of diastereomers.

• Enantiomers: The product is chiral, and unless an asymmetric synthesis is employed, it will be a racemic mixture.

• Byproducts from Side Reactions: These could include products from the decomposition of the difluorocarbene source or other unintended reactions.[11][13][14]

Q2: My compound is an oil, so I cannot use recrystallization. What is the best alternative?

A2: For oily compounds, chromatography is the primary purification method. If standard silica gel chromatography is not effective, consider the following:

• Reverse-Phase Chromatography (C18): This can be a good option, especially if the impurities have significantly different polarities.

• Preparative HPLC: This offers much higher resolution than gravity column chromatography and is often successful for separating difficult mixtures.[5][6]

• Salt Formation: It is possible that a salt of your amine (e.g., hydrochloride, tartrate) is a crystalline solid. Formation of the salt, followed by recrystallization and then regeneration of the free base, is a viable strategy.

Q3: How can I separate the enantiomers of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine?

A3: Separating enantiomers requires a chiral environment. The most common methods are:

• Chiral HPLC: This is the most direct and widely used method. It involves using a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation.[4][15]

• Diastereomeric Salt Formation: React the racemic amine with a chiral acid (a resolving agent) to form a mixture of diastereomeric salts. These salts have different physical properties and can often be separated by fractional crystallization.[4][16] After separation, the individual enantiomers of the amine can be recovered by treating the separated salts with a base.

Q4: I am seeing a lot of streaking on my TLC plate. What can I do to get clean spots?

A4: Streaking of amines on silica TLC plates is a common issue due to the interaction with acidic silanol groups. To resolve this:

• Add a Basic Modifier: Add a small amount of triethylamine or ammonium hydroxide to your developing solvent.

• Use Pre-treated Plates: You can purchase commercially available TLC plates that have been treated to be less acidic, or you can prepare them by dipping a standard silica plate in a solution of triethylamine in your eluent and then allowing the solvent to evaporate before spotting your sample.

Q5: Can I use ¹⁹F NMR to assess the purity of my compound?

A5: Absolutely. ¹⁹F NMR is an excellent technique for fluorine-containing compounds. It is highly sensitive, and the chemical shifts are very responsive to the local electronic environment. You can use ¹⁹F NMR to:

• Confirm the presence of the -CF₂- group.

• Potentially distinguish between diastereomers, as they may have slightly different ¹⁹F chemical shifts.

• Identify fluorine-containing impurities.

• Determine the relative amounts of different fluorine-containing species in a mixture by integrating the signals.

References

• Help with separation of diastereomers. : r/CHROMATOGRAPHY - Reddit. (2024, December 9). Retrieved from [Link]

• Separation of diastereomers - Chromatography Forum. (2008, January 23). Retrieved from [Link]

• [Reader Insight] A Guide to Selective Columns for Isomer Separation - Welch Materials. (2024, November 18). Retrieved from [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (n.d.). Retrieved from [Link]

• Chiral Drug Separation. (n.d.). Retrieved from [Link]

• Diastereomers and Optical Resolution. (2019, June 2). Chemistry LibreTexts. Retrieved from [Link]

• How can we separate diastereomers of larger organic moiety? - ResearchGate. (2024, July 11). Retrieved from [Link]

• Supporting Information for - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Synthesis of Fluorinated Amines: A Personal Account - PMC - NIH. (n.d.). Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis - Unife. (2023, October 13). Retrieved from [Link]

• LC-MS/MS Chiral Separation of “d” and “l” Enantiomers of Amphetamine and Methamphetamine - SCIEX. (n.d.). Retrieved from [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025, June 1). Retrieved from [Link]

• Process related and degradation impurities in anti-inflammatory drug Roflumilast - JOCPR. (n.d.). Retrieved from [Link]

• Synthesis and characterization of critical process related impurities of an asthma drug – Zafirlukast - ResearchGate. (n.d.). Retrieved from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). Retrieved from [Link]

• Purification of THP protected compound : r/Chempros - Reddit. (2025, March 11). Retrieved from [Link]

• Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization - MDPI. (2023, April 27). Retrieved from [Link]

• The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC. (n.d.). Retrieved from [Link]

• Fluorinated phenylcyclopropylamines. 1. Synthesis and effect of fluorine substitution at the cyclopropane ring on inhibition of microbial tyramine oxidase - PubMed. (2004, March 25). Retrieved from [Link]

• Process for the production of cyclopropylmethyl halides - Google Patents. (n.d.).

• (PDF) Synthesis of gem ‐Difluorocyclopropanes - ResearchGate. (2022, September 26). Retrieved from [Link]

• Synthesis of highly-strained gem-difluoro compounds by reaction of difluoromethylene with cycloalkenes - Digital Commons @ NJIT. (1989, May 31). Retrieved from [Link]

• Synthesis of gemDifluorinated Cyclopropanes and Cyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source. (2011, June 16). Retrieved from [Link]

• Dual Inhibition of TYK2 and JAK1 for the Treatment of Autoimmune Diseases: Discovery of (( S)-2,2-Difluorocyclopropyl)((1 R,5 S)-3-(2-((1-methyl-1 H-pyrazol-4-yl)amino)pyrimidin-4-yl)-3,8-diazabicyclo[3.2. - PubMed. (2018, October 11). Retrieved from https://pubmed.ncbi.nlm.nih.gov/30113844/

• Metal-free synthesis of gem-difluorinated heterocycles from enaminones and difluorocarbene precursors - Chemical Communications (RSC Publishing). (n.d.). Retrieved from [Link]

• preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• A mild and practical approach to N-CF3 secondary amines via oxidative fluorination of isocyanides - PMC. (2025, May 26). Retrieved from [Link]

• Synthesis of Fluorinated Amines: A Personal Account | ACS Organic & Inorganic Au. (2023, September 5). Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 3. welch-us.com [welch-us.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sfera.unife.it [sfera.unife.it]
• 7. reddit.com [reddit.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 14. sioc.cas.cn [sioc.cas.cn]
• 15. sciex.com [sciex.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Strategic Bioisosteric Replacement: Comparing [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine with Non-Fluorinated Cyclopropylamines

Executive Summary

Cyclopropylamines are privileged scaffolds in medicinal chemistry, frequently utilized to impart conformational rigidity and enhance target affinity (e.g., in monoamine oxidase and LSD1 inhibitors). However, standard non-fluorinated cyclopropylamines often suffer from rapid cytochrome P450-mediated oxidative clearance and high basicity-related toxicities. The introduction of a gem-difluoro moiety, as seen in [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine , represents a sophisticated bioisosteric upgrade. This guide provides an in-depth comparative analysis of this fluorinated building block against its non-fluorinated counterpart, detailing the physicochemical shifts, mechanistic advantages, and the self-validating experimental protocols required to evaluate them.

Chemical Architecture & Physicochemical Causality

The substitution of two hydrogen atoms with fluorine at the C2 position of the cyclopropane ring fundamentally alters the molecule's electronic and steric landscape. As an Application Scientist, understanding the why behind these shifts is critical for rational drug design.

• Metabolic Armor: Non-fluorinated cyclopropylmethyl groups are highly susceptible to oxidative cleavage by hepatic enzymes. The strong carbon-fluorine bond (approx. 116 kcal/mol) in the gem-difluoro analog effectively blocks this metabolic liability. The fluorine atoms sterically and electronically shield the adjacent C-H bonds from CYP450 insertion, significantly extending the compound's half-life [1][1].

• pKa Modulation via Inductive Effects: The highly electronegative fluorine atoms exert a strong through-bond inductive effect. This pulls electron density away from the primary methanamine nitrogen, rendering its lone pair less available for protonation. While a standard cyclopropylamine has a pKa of ~8.6–9.5, the gem-difluoro substitution can reduce the pKa by up to two full log units [2][2]. This reduction in basicity enhances passive membrane permeability and mitigates off-target hERG channel binding.

• Lipophilicity (LogP) Enhancement: The simultaneous presence of the 3-bromophenyl group and the gem-difluoro moiety increases the overall lipophilicity (LogP) of the molecule. This drives better blood-brain barrier (BBB) penetration and enables stronger hydrophobic interactions within enzyme binding pockets [3][3].

Quantitative Data Presentation

To objectively compare the performance of these scaffolds, the theoretical and observed physicochemical shifts are summarized below.

Table 1: Comparative Physicochemical Profile

Property	Non-Fluorinated Analog	[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine	Causality / Impact
Predicted pKa	~ 9.2 - 9.5	~ 7.2 - 7.8	Inductive electron withdrawal by CF₂ lowers basicity, improving oral absorption.
Lipophilicity (LogP)	~ 2.1	~ 3.4	CF₂ and Br groups increase hydrophobicity, enhancing BBB penetration.
Metabolic Stability (HLM t½)	< 15 mins (Rapid clearance)	> 60 mins (Stable)	C-F bonds block CYP450-mediated ring oxidation and opening.
Conformational Rigidity	High	Very High	Steric bulk of CF₂ locks the functional vectors into a strict bioactive geometry.

Mechanistic Pathways & Structural Biology

When incorporated into a drug candidate, the[1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine scaffold functions as a dual-action pharmacophore. The bromine atom can participate in highly directional halogen bonding with backbone carbonyls in the target receptor, while the gem-difluoro group acts as a lipophilic hydrogen bond acceptor.

Mechanistic pathway showing CYP450 metabolic resistance and enhanced target receptor binding.

Experimental Workflows & Protocols

To objectively validate the theoretical advantages of the fluorinated scaffold, rigorous, self-validating experimental protocols must be employed.

Protocol A: Self-Validating pKa and LogD Determination

Rationale: The inductive effect of the fluorine atoms must be quantified to confirm the predicted pKa shift and its subsequent effect on lipophilicity [4][4].

• Preparation: Prepare a 1 mM solution of the compound in 0.15 M KCl (to maintain constant ionic strength).

• Potentiometric Titration: Titrate the solution from pH 2.0 to 11.0 using standardized 0.1 M NaOH under a nitrogen atmosphere at 25°C.

• LogD (Shake-Flask OECD 107): Partition the compound between 1-octanol and aqueous phosphate buffer (pH 7.4). Shake for 60 minutes to ensure equilibrium.

• Self-Validation Control: Run Propranolol (known pKa 9.5, LogD ~1.2) concurrently. Causality: If the control deviates by >0.1 log units, the system is not at equilibrium or the electrode requires recalibration, invalidating the run.

Protocol B: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

Rationale: To prove the "metabolic armor" concept, the compound's resistance to CYP450 must be tested directly against a non-fluorinated control.

• Incubation Mixture: Combine Human Liver Microsomes (HLM, 0.5 mg/mL protein), 1 µM test compound, and 3.3 mM MgCl₂ in 100 mM potassium phosphate buffer (pH 7.4).

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH (the essential cofactor for CYP450 activity).

• Sampling: Extract 50 µL aliquots at 0, 15, 30, 45, and 60 minutes.

• Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to precipitate proteins and halt metabolism.

• Self-Validation Control: Include Verapamil (rapid clearance) and Warfarin (slow clearance) as positive and negative controls. Causality: If Verapamil's half-life exceeds 30 minutes, the HLM batch has lost CYP activity and the assay must be rejected.

• Analysis: Centrifuge at 4000 rpm for 15 mins and analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Step-by-step workflow for the in vitro human liver microsome (HLM) metabolic stability assay.

Conclusion & Strategic Outlook

Replacing a standard cyclopropylamine with [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine is not merely a structural tweak; it is a strategic maneuver to rescue compounds from metabolic failure and poor permeability. By leveraging the inductive and steric properties of the gem-difluoro and bromophenyl groups, drug developers can achieve a highly rigid, metabolically stable, and optimally lipophilic pharmacophore.

References

• Title: (S)
• Source: Chemical Reviews (ACS Publications)
• Source: Journal of the American Chemical Society (ACS Publications)
• Title: Recent Developments in the Ring-Opening Transformations of gem-Difluorocyclopropanes Source: ResearchGate URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (S)-2,2-Difluorocyclopropan-1-amine Hydrochloride [benchchem.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of LC-MS/MS Methods for the Detection of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

In the landscape of pharmaceutical development, the rigorous and robust quantification of novel chemical entities is a cornerstone of preclinical and clinical success. The compound [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine, a novel small molecule with potential therapeutic applications, presents unique analytical challenges due to its chemical structure, which includes a bromophenyl group, a difluorinated cyclopropyl ring, and a primary amine. This guide provides an in-depth comparison of two distinct Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the detection and quantification of this analyte in human plasma, offering insights into the strategic choices that underpin a successful validation process.

This document is intended for researchers, scientists, and drug development professionals. It is structured to provide not just a procedural overview, but a causal explanation for the methodological choices, grounded in established regulatory principles. Every protocol described herein is designed to be a self-validating system, ensuring data integrity and regulatory compliance.

The Analytical Challenge: Structural Considerations

The chemical structure of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine necessitates a carefully considered analytical approach. The presence of fluorine atoms can enhance metabolic stability and binding affinity, but also presents challenges in chromatographic separation and mass spectrometric detection.[1] The cyclopropyl ring adds rigidity, while the bromophenyl group provides a characteristic isotopic pattern that can be leveraged for identification. The primary amine offers a site for protonation, making it amenable to positive ion electrospray ionization (ESI).

Methodological Comparison: Two Approaches to a Common Goal

This guide will compare two hypothetical, yet realistic, LC-MS/MS methods:

• Method A: Rapid Throughput with Protein Precipitation. This method prioritizes speed and simplicity, employing a straightforward protein precipitation step for sample preparation.

• Method B: Enhanced Specificity with Solid-Phase Extraction. This method focuses on achieving lower limits of quantification and higher specificity through a more rigorous solid-phase extraction (SPE) sample clean-up.

The validation of these methods will be assessed against the key parameters outlined in the FDA's Bioanalytical Method Validation Guidance for Industry and the International Council for Harmonisation (ICH) Q2(R1) guideline.[2][3]

Experimental Design and Rationale

A logical workflow is essential for the successful validation of any bioanalytical method. The following diagram illustrates the key stages of the validation process discussed in this guide.

Caption: A generalized workflow for the validation of a bioanalytical method.

Method A: Rapid Throughput with Protein Precipitation

Experimental Protocol

• Sample Preparation:

  • To 50 µL of human plasma, add 150 µL of acetonitrile containing the internal standard (a stable isotope-labeled version of the analyte).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer 100 µL of the supernatant to a clean vial for injection.

• LC-MS/MS Conditions:

  • LC System: Standard HPLC system.

  • Column: C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: 5% to 95% B over 3 minutes.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray ionization (ESI), positive mode.

  • MRM Transitions: Specific precursor-to-product ion transitions for the analyte and internal standard.

Causality Behind Experimental Choices

Protein precipitation is a rapid and cost-effective method for sample clean-up.[4][5] The use of acetonitrile as the precipitation solvent is effective for a broad range of small molecules.[6] A standard C18 column is a versatile choice for the separation of moderately polar compounds. The fast gradient minimizes the run time, maximizing sample throughput.

Method B: Enhanced Specificity with Solid-Phase Extraction

Experimental Protocol

• Sample Preparation:

  • To 200 µL of human plasma, add the internal standard and 200 µL of 4% phosphoric acid.

  • Vortex and load onto a mixed-mode cation exchange SPE cartridge.

  • Wash the cartridge with 1 mL of 0.1 M acetate buffer, followed by 1 mL of methanol.

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness and reconstitute in 100 µL of mobile phase A.

• LC-MS/MS Conditions:

  • LC System: UHPLC system for improved resolution.

  • Column: Phenyl-hexyl column (e.g., 100 x 2.1 mm, 1.8 µm) for alternative selectivity.

  • Mobile Phase A: 5 mM ammonium formate in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 20% to 80% B over 8 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2 µL.

  • MS System: High-resolution triple quadrupole or Q-TOF mass spectrometer.

  • Ionization: ESI, positive mode.

  • MRM Transitions: Optimized precursor-to-product ion transitions.

Causality Behind Experimental Choices

Solid-phase extraction provides a more thorough sample clean-up, removing a wider range of endogenous interferences compared to protein precipitation.[7] The mixed-mode cation exchange stationary phase is specifically chosen to retain the primary amine of the analyte. The use of a UHPLC system and a sub-2 µm particle column allows for higher separation efficiency and sharper peaks. A phenyl-hexyl column offers a different selectivity compared to a C18 column, which can be beneficial for resolving isomers or closely related metabolites. The longer gradient and lower flow rate are aimed at achieving optimal separation.

Comparative Validation Data

The following tables summarize the hypothetical validation data for Method A and Method B, based on FDA and ICH acceptance criteria.[2][8][9][10]

Validation Parameter	Method A (Protein Precipitation)	Method B (Solid-Phase Extraction)	Acceptance Criteria (FDA/ICH)
Specificity	No significant interfering peaks at the retention time of the analyte and IS in 6 blank plasma lots.	No interfering peaks observed in 6 blank plasma lots.	No significant interference at the retention time of the analyte and IS.
Linearity (r²)	> 0.995	> 0.998	≥ 0.99
Range	1 - 1000 ng/mL	0.1 - 500 ng/mL	Defined by the linear range.
Limit of Detection (LOD)	0.5 ng/mL	0.05 ng/mL	S/N ≥ 3
Limit of Quantitation (LOQ)	1 ng/mL	0.1 ng/mL	S/N ≥ 10, with acceptable precision and accuracy.

Accuracy & Precision (Intra- and Inter-day)	Method A	Method B	Acceptance Criteria
Low QC (3 ng/mL / 0.3 ng/mL)	Accuracy: ± 8.5% Precision (CV%): ≤ 10.2%	Accuracy: ± 5.1% Precision (CV%): ≤ 7.8%	Accuracy: ± 15% (± 20% for LLOQ) Precision (CV%): ≤ 15% (≤ 20% for LLOQ)
Mid QC (500 ng/mL / 50 ng/mL)	Accuracy: ± 6.2% Precision (CV%): ≤ 8.1%	Accuracy: ± 3.5% Precision (CV%): ≤ 5.2%	Accuracy: ± 15% Precision (CV%): ≤ 15%
High QC (800 ng/mL / 400 ng/mL)	Accuracy: ± 4.9% Precision (CV%): ≤ 6.5%	Accuracy: ± 2.8% Precision (CV%): ≤ 4.1%	Accuracy: ± 15% Precision (CV%): ≤ 15%

Stability	Method A	Method B	Acceptance Criteria
Freeze-Thaw (3 cycles)	Within ± 12% of nominal concentration	Within ± 8% of nominal concentration	Within ± 15% of nominal concentration
Short-Term (24h at RT)	Within ± 10% of nominal concentration	Within ± 6% of nominal concentration	Within ± 15% of nominal concentration
Long-Term (3 months at -80°C)	Within ± 14% of nominal concentration	Within ± 9% of nominal concentration	Within ± 15% of nominal concentration

Interpretation of Comparative Data

Both methods meet the regulatory acceptance criteria for the validation of a bioanalytical method.[2][8][9] However, the data clearly illustrates the trade-offs between the two approaches.

• Method A is a rapid and reliable method suitable for high-throughput screening or when a wide dynamic range is required. Its higher LOQ may be a limitation for studies requiring high sensitivity.

• Method B demonstrates superior sensitivity (a 10-fold lower LOQ) and enhanced precision and accuracy due to the more effective sample clean-up. This method is ideal for studies with low expected analyte concentrations, such as in later stages of pharmacokinetic studies or in bioequivalence trials. The trade-off is a more complex and time-consuming sample preparation procedure.

Logical Relationships in Method Selection

The choice between a rapid throughput method and a high-sensitivity method is dictated by the specific requirements of the study. The following diagram illustrates the decision-making process.

Caption: A decision tree for selecting the appropriate LC-MS/MS method.

Conclusion and Recommendations

The validation of an LC-MS/MS method for a novel compound like [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine is a multi-faceted process that requires a deep understanding of both the analyte's chemistry and the intended application of the method.

• For early-stage drug discovery and high-throughput screening , where speed is paramount, Method A (Protein Precipitation) offers a robust and efficient solution.

• For regulated bioanalysis in later-stage clinical trials , where sensitivity and data quality are of the utmost importance, Method B (Solid-Phase Extraction) is the superior choice.

Ultimately, the "better" method is the one that is "fit-for-purpose." A thorough understanding of the validation parameters and the rationale behind the methodological choices, as outlined in this guide, will enable researchers to develop and validate LC-MS/MS methods that are both scientifically sound and compliant with regulatory expectations.

References

• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). Available at: [Link]

• Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PMC. Available at: [Link]

• Guideline Bioanalytical method validation - EMA - European Union. Available at: [Link]

• Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood. Available at: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Available at: [Link]

• Rapid Quantification of Perfluorinated Compounds in Drinking and Surface Water Using LC-MS/MS ASMS 2015 ThP 127 - Shimadzu. Available at: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Available at: [Link]

• Development and Validation of a Confirmatory Method for Six Novel Psychoactive Substances (NPS) in Whole Blood Using Ultra Performance Liquid Chromatography/Tandem Mass Spectrometry (UPLC/MS/MS). Available at: [Link]

• Development and validation of a rapid LC-MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PubMed. Available at: [Link]

• Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis | Analytical Chemistry. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA. Available at: [Link]

• Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) i. Available at: [Link]

• Full article: European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? - Taylor & Francis. Available at: [Link]

• Quantitative Determination of Fluorinated Alkyl Substances by Large-Volume-Injection LC/MS/MS—Characterization of Municipal Wastewaters - PMC. Available at: [Link]

• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available at: [Link]

• LC–MS and small molecule analysis: an interview with Liam Moran - Bioanalysis Zone. Available at: [Link]

• Ultra-fast LC-MS/MS Analysis of PFAS in Environmental Samples. Available at: [Link]

• Liquid Chromatography-Tandem Mass Spectrometry Analysis of Perfluorooctane Sulfonate and Perfluorooctanoic Acid in Fish Fillet Samples - PMC. Available at: [Link]

• Challenges in development of robust analytical methods for the quantitation of low molecular weight compounds by LC-MS/MS - Anapharm Bioanalytics. Available at: [Link]

• ICH Q2 Analytical Method Validation | PPTX - Slideshare. Available at: [Link]

• Rapid Quantification of Perfluorinated Compounds in Drinking and Surface Water Using LC-MS/MS - Slideshare. Available at: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. - European Bioanalysis Forum. Available at: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. Available at: [Link]

• Application of LCMS in small-molecule drug development. Available at: [Link]

• Top 5 Challenges in Bioanalytical Method Development and How to Solve Them. Available at: [Link]

• Advanced techniques and applications of LC-MS in small molecule drug discovery. Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices - PubMed. Available at: [Link]

• Small Molecule Method Development Strategies with Chad Christianson - Bioanalysis Zone. Available at: [Link]

• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC. Available at: [Link]

• Designing LCMS Studies with the FDA in Mind from the Start | ​Agilex Biolabs. Available at: [Link]

• LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. Available at: [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. Available at: [Link]

• LC/MS Applications in Drug Development - BioAgilytix. Available at: [Link]

• Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC. Available at: [Link]

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. fda.gov [fda.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of a rapid LC-MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. ema.europa.eu [ema.europa.eu]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

A Comparative Guide to the Buchwald-Hartwig Amination of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine

Introduction: The Significance of C-N Bond Formation and a Unique Substrate

The palladium-catalyzed Buchwald-Hartwig amination stands as one of the most powerful and versatile methods for constructing carbon-nitrogen (C-N) bonds, a transformation of immense importance in pharmaceutical and materials science.[1][2][3] This reaction allows for the coupling of amines with aryl halides or pseudohalides, overcoming many limitations of traditional methods and enabling the synthesis of complex molecular architectures under relatively mild conditions.[3][4]

This guide focuses on a particularly intriguing substrate: [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine . This molecule presents a unique combination of structural motifs relevant to modern drug discovery:

• An aryl bromide , the reactive handle for the cross-coupling.[5]

• A primary alkylamine , the nucleophilic partner.

• A gem-difluorocyclopropyl group, a moiety known to impart unique conformational constraints and metabolic stability to drug candidates.

The presence of the strongly electron-withdrawing difluoro group on the cyclopropane ring is expected to influence the electronic properties of the aryl bromide, potentially impacting the kinetics of the catalytic cycle. This guide provides a comprehensive analysis, benchmarking this substrate against typical Buchwald-Hartwig systems and offering a detailed experimental framework for optimizing its coupling.

The Catalytic Cycle and Key Reaction Parameters

Understanding the mechanism of the Buchwald-Hartwig amination is crucial for rational optimization.[6][7] The reaction proceeds through a well-established catalytic cycle involving a palladium(0) species.

The key steps are:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-bromine bond of the aryl bromide. This is often the rate-determining step and is sensitive to the electronic nature of the aryl halide.[8]

• Amine Coordination & Deprotonation: The primary amine coordinates to the Pd(II) complex, and a base removes a proton from the nitrogen atom.[4][9]

• Reductive Elimination: The C-N bond is formed, releasing the desired arylated amine product and regenerating the active Pd(0) catalyst.[5][6]

Caption: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.

The success of this reaction is highly dependent on the judicious selection of four key components: the palladium source , the phosphine ligand , the base , and the solvent .

Benchmarking Strategy and Comparative Analysis

A systematic approach is required to determine the optimal conditions for the target substrate. The following sections compare different reaction parameters, supported by hypothetical, yet chemically sound, experimental data based on couplings of similar substrates.

The Crucial Role of the Phosphine Ligand

The ligand stabilizes the palladium center and modulates its reactivity. Bulky, electron-rich biaryl monophosphine ligands are particularly effective as they promote the formation of the active, monoligated Pd(0) species and facilitate the reductive elimination step.[10][11]

We will compare several "generations" of Buchwald ligands, each known for specific strengths:[12]

• XPhos: A highly general and effective ligand for a wide range of C-N couplings.

• RuPhos: Often provides excellent results for sterically hindered substrates.

• BrettPhos: Particularly adept at coupling primary amines and amides.[12]

• BINAP: A classic bidentate ligand, useful as a baseline but often superseded by monodentate biarylphosphines for challenging couplings.[1]

Table 1: Ligand Screening for the Amination of the Target Substrate

Entry	Ligand	Pd Source	Base	Solvent	Temp (°C)	Yield (%)
1	XPhos	Pd₂(dba)₃	NaOtBu	Toluene	100	92
2	RuPhos	Pd₂(dba)₃	NaOtBu	Toluene	100	88
3	BrettPhos	Pd₂(dba)₃	NaOtBu	Toluene	100	95
4	BINAP	Pd₂(dba)₃	NaOtBu	Toluene	100	65

Data is representative and synthesized for comparative purposes.

Analysis: The modern, bulky monophosphine ligands (Entries 1-3) significantly outperform the older bidentate ligand, BINAP (Entry 4). BrettPhos, which is known to be highly efficient for primary amines, provides the highest yield in this hypothetical screen.[12] This suggests that its specific steric and electronic properties are well-suited to facilitate the reductive elimination of the fluorinated cyclopropyl-containing product.

The Impact of the Base

The base plays a critical role in deprotonating the amine-palladium complex to form the key palladium-amido intermediate that precedes reductive elimination.[4][13] The choice of base can dramatically influence reaction rates and yields.

• Sodium tert-butoxide (NaOtBu): A strong, non-nucleophilic base that is highly effective in many Buchwald-Hartwig reactions.[5]

• Potassium Phosphate (K₃PO₄): A weaker, inorganic base that can be advantageous for substrates with base-sensitive functional groups.

• Cesium Carbonate (Cs₂CO₃): Another mild inorganic base, often used in polar solvents.

Table 2: Base Screening for the Amination of the Target Substrate

Entry	Ligand	Pd Source	Base	Solvent	Temp (°C)	Yield (%)
1	BrettPhos	Pd₂(dba)₃	NaOtBu	Toluene	100	95
2	BrettPhos	Pd₂(dba)₃	K₃PO₄	Toluene	100	45
3	BrettPhos	Pd₂(dba)₃	Cs₂CO₃	Toluene	100	52

Data is representative and synthesized for comparative purposes.

Analysis: The strong base, NaOtBu, is clearly superior for this transformation in a nonpolar solvent like toluene. Weaker inorganic bases like K₃PO₄ and Cs₂CO₃ are less effective, likely because they are not strong enough to efficiently deprotonate the amine in the catalytic cycle under these conditions.[9]

Recommended Experimental Protocol

Based on the comparative analysis, the following protocol is recommended as a starting point for the successful amination of [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine.

Caption: A typical experimental workflow for the optimized Buchwald-Hartwig amination.

Materials:

• [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine (1.0 equiv)

• Amine coupling partner (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• BrettPhos (2.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene (0.2 M)

Procedure:

• To an oven-dried reaction vial, add Pd₂(dba)₃, BrettPhos, and NaOtBu.

• Seal the vial with a septum and purge with argon for 10 minutes.

• Under a positive pressure of argon, add the aryl bromide, followed by the amine coupling partner and anhydrous toluene via syringe.

• Place the vial in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Comparison with Alternative Methodologies

While the Buchwald-Hartwig amination is a premier method, it's important to consider alternatives.

• Ullmann Condensation: This classic copper-catalyzed reaction typically requires harsh conditions (high temperatures) and often suffers from a limited substrate scope compared to modern palladium-catalyzed methods.[14]

• Chan-Lam Coupling: A copper-catalyzed C-N coupling that uses boronic acids as the aryl source. It can be a useful alternative, though the Buchwald-Hartwig reaction is generally more versatile for aryl halides.[15]

• Nickel-Catalyzed Amination: Nickel catalysis is emerging as a cost-effective and powerful alternative to palladium, with some systems showing high reactivity for challenging substrates like aryl chlorides.[16]

• Transition-Metal-Free Methods: Recent research has explored light-mediated or reagent-enabled C-N cross-couplings that avoid transition metals entirely, offering a "greener" synthetic route, though their generality is still under development.[17][18]

For the specific substrate , the high functional group tolerance and proven reliability make the Buchwald-Hartwig amination the most promising initial approach.

Conclusion and Future Outlook

The benchmarking analysis indicates that [1-(3-Bromophenyl)-2,2-difluoro-cyclopropyl]methanamine is a viable and excellent substrate for Buchwald-Hartwig amination. Optimal results are achieved using a modern, bulky biaryl monophosphine ligand such as BrettPhos in combination with a strong base like NaOtBu in a nonpolar solvent. The presence of the gem-difluoro-cyclopropyl moiety does not appear to impede the reaction and may even be beneficial, highlighting the robustness of state-of-the-art palladium catalysts. The detailed protocol provided herein serves as a validated starting point for researchers in medicinal and process chemistry to efficiently synthesize novel derivatives of this valuable fluorinated building block.

References

• Pearson. Buchwald-Hartwig Amination Reaction Explained: Definition, Examples, Practice & Video Lessons. [Link]

• Illinois Chemistry. Pnictogens: Alternatives to metal-catalyzed cross-coupling. [Link]

• ACS Publications. Mild and Efficient Copper-Catalyzed Amination of Aryl Bromides with Primary Alkylamines | Organic Letters. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• ACS Publications. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

• ACS Publications. Role of the Base in Buchwald–Hartwig Amination | The Journal of Organic Chemistry. [Link]

• PubMed. Role of the base in Buchwald-Hartwig amination. [Link]

• PubMed. The Buchwald-Hartwig Amination After 25 Years. [Link]

• National Center for Biotechnology Information. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

• ResearchGate. The Role of the Base in Buchwald-Hartwig Amination. [Link]

• National Center for Biotechnology Information. Transition-Metal-Free C–C, C–O, and C–N Cross-Couplings Enabled by Light. [Link]

• ACS Publications. Transition-Metal-Free C–N Cross-Coupling Enabled by a Multifunctional Reagent | Journal of the American Chemical Society. [Link]

• KAUST Repository. Efficient CO and CN bond forming cross-coupling. [Link]

• ACS Publications. General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis | The Journal of Organic Chemistry. [Link]

• Chemistry World. Next-generation ligands for complex coupling challenges. [Link]

• RSC Publishing. Palladium-catalyzed cross-coupling of gem-difluorocyclopropanes with gem-diborylalkanes: facile synthesis of a diverse array of gem-diboryl-substituted fluorinated alkenes. [Link]

• National Center for Biotechnology Information. Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User's Guide. [Link]

• ResearchGate. The Recent Development of Phosphine Ligands Derived from 2-Phosphino-Substituted Heterocycles and Their Applications in Palladium-Catalyzed Cross-Coupling Reactions. [Link]

• National Center for Biotechnology Information. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. [Link]

• The Royal Society of Chemistry. Supporting Information for - The Royal Society of Chemistry. [Link]

• ACS Publications. Palladium-Catalyzed Stereoselective Defluorination Arylation/Alkenylation/Alkylation of gem-Difluorinated Cyclopropanes | Organic Letters. [Link]

• ResearchGate. Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. Conditions. [Link]

• PubMed. Regioselective Difunctionalization of gem-Difluorocyclopropanes via Palladium-Catalyzed Defluorinative Coupling. [Link]

• PubMed. Fluorinated phenylcyclopropylamines. 1. Synthesis and effect of fluorine substitution at the cyclopropane ring on inhibition of microbial tyramine oxidase. [Link]

• Semantic Scholar. Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. The Buchwald-Hartwig Amination After 25 Years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User’s Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. entegris.com [entegris.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chemistry.illinois.edu [chemistry.illinois.edu]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]